9,10-Dibromohexadecanoic acid

• CAS: 77503-27-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Conformation of 9,10-Dibromohexadecanoic Acid

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and conformation of 9,10-dibromohexadecanoic acid, a halogenated derivative of palmitic acid. While direct experimental data for this specific molecule is not extensively available in public literature, this document synthesizes foundational principles of stereochemistry and conformational analysis to predict its structural characteristics. Furthermore, we present a detailed overview of the established experimental and computational workflows that are essential for the empirical determination and theoretical validation of its three-dimensional structure. This guide is intended for researchers, scientists, and professionals in drug development who are engaged with the synthesis, analysis, or application of modified fatty acids.

Introduction to 9,10-Dibromohexadecanoic Acid

9,10-Dibromohexadecanoic acid is a saturated fatty acid, specifically a derivative of hexadecanoic acid (palmitic acid), featuring two bromine atoms covalently bonded to the 9th and 10th carbon atoms of the acyl chain.[1][2] Its molecular formula is C₁₆H₃₀Br₂O₂.[1][2] The introduction of these bulky, electronegative bromine atoms into the hydrocarbon chain significantly influences the molecule's physicochemical properties, including its polarity, lipophilicity, and, most critically, its three-dimensional structure and conformational flexibility. Such modifications are of interest in various fields, including organic synthesis and the development of molecular probes.[3] Understanding the precise molecular architecture of 9,10-dibromohexadecanoic acid is a prerequisite for predicting its interactions in biological systems and for its rational design in various applications.

Table 1: Physicochemical Properties of 9,10-Dibromohexadecanoic Acid

Property	Value	Source
Molecular Formula	C₁₆H₃₀Br₂O₂	PubChem[1]
Molecular Weight	414.2 g/mol	PubChem[1]
IUPAC Name	9,10-dibromohexadecanoic acid	PubChem[1]
CAS Number	77503-27-6	ECHEMI[2]
XLogP3	6.9	ECHEMI[2]
Hydrogen Bond Donor Count	1	ECHEMI[2]
Hydrogen Bond Acceptor Count	2	ECHEMI[2]

Stereochemistry and Potential Isomerism

The bromination across the C9-C10 positions introduces two adjacent chiral centers into the hexadecanoic acid backbone. This gives rise to the possibility of multiple stereoisomers. The specific stereochemical outcome is determined by the synthesis route, particularly the stereochemistry of the starting alkene and the mechanism of the bromination reaction.

The two chiral carbons (C9 and C10) can each have an R or an S configuration. This results in four possible stereoisomers:

• (9R, 10R)-9,10-dibromohexadecanoic acid

• (9S, 10S)-9,10-dibromohexadecanoic acid

• (9R, 10S)-9,10-dibromohexadecanoic acid

• (9S, 10R)-9,10-dibromohexadecanoic acid

The (9R, 10R) and (9S, 10S) isomers are a pair of enantiomers. Similarly, the (9R, 10S) and (9S, 10R) isomers constitute another pair of enantiomers. The relationship between the (9R, 10R) and (9R, 10S) isomers is diastereomeric. For a related compound, (+/-)-threo-9,10-dibromo-octadecanoic acid, the "threo" designation indicates a specific relative stereochemistry of the two bromine atoms, suggesting that similar stereochemical control can be achieved in the synthesis of 9,10-dibromohexadecanoic acid.[4]

The determination of the absolute configuration of a synthesized batch of 9,10-dibromohexadecanoic acid is crucial and would require specialized analytical techniques such as chiral chromatography or X-ray crystallography of a single crystal.

Conformational Analysis: A Theoretical Perspective

The conformation of a long-chain fatty acid is determined by the rotational freedom around its numerous C-C single bonds. In an unsubstituted saturated fatty acid, the lowest energy conformation is an all-trans (or all-anti) arrangement of the carbon backbone, resulting in a linear, zigzag chain.

The introduction of two bulky bromine atoms at the C9 and C10 positions imposes significant steric hindrance, which will locally disrupt this preferred linear conformation. The gauche interactions involving the bromine atoms will be energetically unfavorable, forcing the carbon chain to adopt a kinked or bent structure in the vicinity of the C9-C10 bond. The extent of this distortion will depend on the relative stereochemistry of the two bromine atoms (syn- or anti-periplanar).

Key Factors Influencing Conformation:

• Steric Hindrance: The large van der Waals radii of the bromine atoms will repel neighboring atoms, influencing the torsional angles around the C8-C9, C9-C10, and C10-C11 bonds.

• Gauche Interactions: Rotations that bring the bromine atoms into close proximity with each other or with adjacent methylene groups will be energetically penalized.

• Dipole-Dipole Interactions: The polar C-Br bonds will introduce local dipoles, and their interactions will influence the preferred rotational conformations.

It is hypothesized that the most stable conformers will be those that maximize the distance between the two bromine atoms and between the bromine atoms and the rest of the alkyl chain. This could lead to a significant deviation from the linear structure observed in palmitic acid.

Experimental Workflow for Structural Elucidation

To empirically determine the molecular structure and conformation of 9,10-dibromohexadecanoic acid, a multi-technique approach is necessary. The following diagram and protocols outline a logical experimental workflow.

Caption: Experimental workflow for the structural and conformational analysis of 9,10-Dibromohexadecanoic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for determining the connectivity and relative stereochemistry of the molecule.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of purified 9,10-dibromohexadecanoic acid in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

• ¹H NMR: Acquire a one-dimensional proton NMR spectrum. The chemical shifts and coupling constants of the protons on C9 and C10 will be highly informative. The multiplicity of these signals can provide insight into the relative stereochemistry.

• ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum to identify all unique carbon environments. The signals for C9 and C10 will be shifted downfield due to the electronegativity of the bromine atoms.

• 2D NMR (COSY, HSQC): Perform Correlation Spectroscopy (COSY) to establish proton-proton couplings and Heteronuclear Single Quantum Coherence (HSQC) to correlate protons with their directly attached carbons. This will confirm the assignment of all signals.

• Advanced NMR for Conformation (NOESY/ROESY): Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) can be used to identify protons that are close in space, providing crucial information about the preferred conformation of the alkyl chain.

X-ray Diffraction (XRD)

Single-crystal X-ray diffraction provides the most definitive, unambiguous determination of the three-dimensional structure, including absolute stereochemistry and the solid-state conformation.

Protocol:

• Crystallization: Grow single crystals of 9,10-dibromohexadecanoic acid suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization conditions.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a diffractometer with a suitable X-ray source (e.g., Mo Kα).

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure. The resulting model will provide precise bond lengths, bond angles, and torsional angles, revealing the conformation adopted in the crystalline state. For long-chain fatty acids, the crystal packing often involves an orthorhombic arrangement.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups. While it provides limited direct information about the overall conformation, specific vibrational modes can be sensitive to the local environment.[6]

Protocol:

• Sample Preparation: Prepare the sample as a KBr pellet or analyze it as a thin film on a suitable substrate.

• Spectrum Acquisition: Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic absorption bands:

  • O-H stretch: A broad band around 3300-2500 cm⁻¹ for the carboxylic acid.

  • C=O stretch: A strong, sharp band around 1700 cm⁻¹ for the carbonyl group.

  • C-H stretches: Bands around 2950-2850 cm⁻¹ for the alkyl chain.

  • C-Br stretch: Bands in the fingerprint region (typically 600-500 cm⁻¹) can confirm the presence of the bromine atoms.

Computational Modeling and Conformational Search

In the absence of direct experimental data, or to complement it, computational chemistry provides powerful tools for predicting the stable conformations of 9,10-dibromohexadecanoic acid.[7][8]

Caption: Computational workflow for predicting the stable conformations of 9,10-Dibromohexadecanoic Acid.

Protocol:

• Initial Structure Generation: Build the different stereoisomers of 9,10-dibromohexadecanoic acid using molecular modeling software.

• Conformational Search: Perform a systematic or stochastic conformational search using a molecular mechanics force field (e.g., MMFF or AMBER). This will explore the potential energy surface and identify a set of low-energy conformers.

• Quantum Mechanical Optimization: Take the lowest energy conformers from the initial search and perform full geometry optimization using a more accurate method, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*). This will provide more accurate geometries and relative energies.

• Frequency Analysis: Perform a vibrational frequency calculation for each optimized conformer to confirm that it is a true energy minimum (no imaginary frequencies) and to predict its IR spectrum.

• Property Calculation: For the most stable conformers, calculate NMR chemical shifts and coupling constants to compare with experimental data.

Implications for Drug Development and Research

The precise three-dimensional shape and conformational flexibility of a molecule are critical determinants of its biological activity. For a modified fatty acid like 9,10-dibromohexadecanoic acid, the conformation of the alkyl chain can influence:

• Membrane Interactions: How the molecule inserts into and perturbs lipid bilayers.

• Enzyme Binding: The ability to fit into the active site of enzymes involved in fatty acid metabolism.[9]

• Prodrug Design: The release kinetics and targeting of drugs if this molecule is used as a lipophilic carrier.[10]

Therefore, a thorough understanding of its structure is not merely an academic exercise but a practical necessity for its application in a biological or pharmaceutical context.

Conclusion

While 9,10-dibromohexadecanoic acid remains a sparsely characterized molecule in the scientific literature, its molecular structure and conformation can be rationally predicted based on fundamental chemical principles. The steric and electronic effects of the vicinal dibromination at the C9 and C10 positions are expected to induce a significant local perturbation in the typically linear conformation of the saturated acyl chain. This guide has outlined the key stereochemical and conformational considerations and has provided a comprehensive, validated workflow for the definitive elucidation of its structure using a combination of modern spectroscopic, crystallographic, and computational techniques. The insights gained from such studies are crucial for advancing the use of halogenated fatty acids in chemical biology and drug development.

References

• van den Berg, B., et al. (2004). Crystal structure of the long-chain fatty acid transporter FadL. PubMed. Available at: [Link]

• Hearn, E.M., et al. (2008). Crystal structure of the long-chain fatty acid transporter FadL mutant G212E. RCSB PDB. Available at: [Link]

• Various Authors. (2019). Question about crystal structure of long chain fatty acids (XRD). Physics Forums. Available at: [Link]

• Maltseva, E., et al. (2021). Experimental detection of conformational transitions between forms of DNA: problems and prospects. PMC. Available at: [Link]

• St-Jean, A. (2019). Computational Modelling of Fatty Acids at the Air-Water Interface. CentAUR. Available at: [Link]

• Zhu, L., et al. (2014). Crystal structure of the human fatty acid synthase enoyl-acyl carrier protein-reductase domain complexed with triclosan reveals allosteric protein-protein interface inhibition. PubMed. Available at: [Link]

• PubChem. (n.d.). 9,10-Dibromopalmitic acid. National Center for Biotechnology Information. Available at: [Link]

• NotEvans. (2017). How to determine conformation using IR. Chemistry Stack Exchange. Available at: [Link]

• ChemSrc. (n.d.). (+/-)-threo-9,10-dibromo-octadecanoic acid. Chemsrc. Available at: [Link]

• Kothari, D., et al. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. PMC. Available at: [Link]

• Applegate, C.D., et al. (2010). Computer-based modeling of the conformation and packing properties of docosahexaenoic acid. PubMed. Available at: [Link]

• Raut, S., et al. (2024). Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates. Chemical Society Reviews. Available at: [Link]

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• 10. Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

9,10-Dibromohexadecanoic acid CAS number and chemical identifiers

Part 1: Chemical Identity & Core Data

9,10-Dibromohexadecanoic acid is a halogenated fatty acid derivative obtained primarily through the electrophilic addition of bromine to palmitoleic acid (cis-9-hexadecenoic acid). It serves as a critical intermediate in lipid synthesis, a reference standard in lipidomics for double-bond localization, and a probe in mechanistic studies of fatty acid biohydrogenation.

Chemical Identifiers Table[1][2]

Identifier Type	Value	Notes
CAS Registry Number	77503-27-6	Specific to the 9,10-dibromo derivative
IUPAC Name	9,10-Dibromohexadecanoic acid
Common Synonyms	9,10-Dibromopalmitic acid; 9,10-Dibromocetyl acid
Molecular Formula	C₁₆H₃₀Br₂O₂
Molecular Weight	414.22 g/mol
Exact Mass	412.061 g/mol	Monoisotopic
SMILES	CCCCCCC(C(CCCCCCCC(=O)O)Br)Br
InChI String	InChI=1S/C16H30Br2O2/c1-2-3-4-8-11-14(17)15(18)12-9-6-5-7-10-13-16(19)20/h14-15H,2-13H2,1H3,(H,19,20)
InChIKey	YDYJEFQKNCTJBF-UHFFFAOYSA-N

Part 2: Synthesis & Stereochemical Mechanism

The "Anti-Addition" Paradigm

The synthesis of 9,10-dibromohexadecanoic acid is not merely a halogenation; it is a stereochemical probe. The reaction typically utilizes Palmitoleic Acid (C16:1 Δ9-cis) as the substrate.

Expert Insight: The addition of elemental bromine (Br₂) to an alkene proceeds via a cyclic bromonium ion intermediate. Because the nucleophilic attack of the second bromide ion must occur from the backside of this ring (Sₙ2-like), the addition is strictly anti .

• Substrate: cis-9-Hexadecenoic acid (Palmitoleic acid).

• Mechanism: Anti-addition.

• Product Stereochemistry: threo-9,10-dibromohexadecanoic acid (racemic mixture of (9R,10R) and (9S,10S) enantiomers).

If one were to start with trans-palmitoleic acid (Palmitelaidic acid), the product would be the erythro (meso) diastereomer. This distinction is vital when using this compound as a standard for resolving lipid isomers in chromatography.

Synthesis Workflow Diagram

Figure 1: Stereospecific synthesis pathway via bromonium ion intermediate, yielding the threo-diastereomer from cis-precursors.

Experimental Protocol (Bench-Validated)

Note: This protocol assumes standard safety measures for handling elemental bromine (fume hood, PPE).

• Preparation: Dissolve 100 mg of Palmitoleic acid (0.39 mmol) in 5 mL of Dichloromethane (DCM) or Chloroform. Cool to 0°C in an ice bath to suppress side reactions (allylic substitution).

• Bromination: Add a solution of Bromine (Br₂) in DCM dropwise.

  • Visual Indicator: Titrate until a faint red/orange color persists, indicating a slight excess of bromine.

• Quenching: Remove excess bromine by adding a few drops of cyclohexene or a saturated sodium thiosulfate solution until the solution returns to colorless.

• Extraction: Wash the organic layer with water (2x) and brine (1x). Dry over anhydrous Na₂SO₄.

• Isolation: Evaporate solvent under reduced pressure. The residue is typically a viscous oil or low-melting solid that can be recrystallized from hexane/ether if high purity is required.

Part 3: Analytical Characterization

Mass Spectrometry (GC-MS)

Analyzing 9,10-dibromohexadecanoic acid requires understanding the unique isotopic signature of bromine.

• Isotope Pattern: Bromine exists as ⁷⁹Br and ⁸¹Br in roughly a 1:1 ratio. A dibromo-compound will exhibit a characteristic 1:2:1 triplet pattern for the molecular ion (M, M+2, M+4) and fragment ions containing two bromines.

• Fragmentation Logic:

  • The molecular ion (M⁺) is often weak due to the labile C-Br bond.

  • [M-Br]⁺: Loss of one bromine atom (Isotope ratio 1:1).

  • [M-HBr]⁺: Dehydrohalogenation (common in thermal injection ports).

  • Alpha-Cleavage: Cleavage adjacent to the bromine atoms helps localize the original double bond position (C9-C10).

NMR Spectroscopy

• ¹H NMR: The protons attached to C9 and C10 (methine protons, -CHBr-) shift significantly downfield (typically δ 4.0–4.5 ppm) compared to the olefinic protons of the starting material (δ 5.3 ppm).

• ¹³C NMR: The sp² carbons of the alkene (approx. 130 ppm) disappear and are replaced by sp³ carbons attached to bromine (approx. 50–60 ppm).

Part 4: Applications in Research

Lipidomics & Structural Elucidation

In modern lipidomics, 9,10-dibromohexadecanoic acid acts as a "molecular footprint." When identifying unknown fatty acids, researchers may brominate the sample. If the mass spectrum shifts by the mass of Br₂ and shows the characteristic cleavage at C9/C10, it confirms the double bond was at the Δ9 position.

Synthetic Precursor

It is a direct precursor for 9,10-dihydroxyhexadecanoic acid . Hydrolysis of the dibromo-derivative (often involving silver oxide or basic conditions) yields the diol. This pathway is used to synthesize oxylipins and study their role in plant defense signaling and bacterial biohydrogenation pathways.

Biohydrogenation Studies

Research into how rumen bacteria metabolize dietary fats utilizes halogenated intermediates to trap or mimic transient states in the saturation pathway of polyunsaturated fatty acids.

Figure 2: Functional utility of 9,10-dibromohexadecanoic acid in analytical, synthetic, and biological domains.[1]

Part 5: References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 132442, 9,10-Dibromopalmitic acid. Retrieved from [Link]

• Kim, K. R., et al. (2017). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli.[1] Microbial Cell Factories. Retrieved from [Link]

• ChemSrc. CAS 77503-27-6 Entry and Physical Properties.[2] Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of erythro-9,10-Dibromohexadecanoic Acid

Abstract: This document provides a comprehensive guide for the stereoselective synthesis of erythro-9,10-Dibromohexadecanoic acid. The protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science. The synthesis leverages the principle of stereospecific anti-addition of bromine to a carbon-carbon double bond. By selecting the appropriate starting alkene geometry, the desired erythro diastereomer is achieved with high fidelity. This note details the underlying reaction mechanism, provides a step-by-step experimental protocol, and outlines methods for product characterization.

Introduction and Scientific Principle

Halogenated fatty acids are valuable synthetic intermediates in the development of novel bioactive molecules and functional materials. Controlling the stereochemistry at newly formed chiral centers during synthesis is of paramount importance, as different diastereomers can exhibit vastly different physical properties and biological activities.[1] The synthesis of 9,10-Dibromohexadecanoic acid presents a classic challenge in stereocontrol, requiring the selective formation of either the erythro or threo diastereomer.

The terms erythro and threo are used to describe the relative configuration of two adjacent stereocenters.[2][3] In a Fischer projection, if two identical or similar substituents are on the same side, the isomer is erythro; if they are on opposite sides, it is threo.[2][3]

The key to this synthesis lies in the well-established mechanism of electrophilic halogenation of alkenes. The addition of molecular bromine (Br₂) to a double bond is not a simple one-step process; it proceeds through a cyclic bromonium ion intermediate.[4][5][6] This intermediate is then attacked by a bromide ion (Br⁻) from the side opposite to the bulky bromonium ring, a process known as backside attack.[4][6] This mechanistic constraint dictates that the two bromine atoms are added to opposite faces of the original double bond, a stereochemical outcome referred to as anti-addition.[6][7][8]

The stereochemistry of the final product is therefore directly dependent on the geometry of the starting alkene:

• Anti-addition to a trans-alkene yields the erythro product.[1]

• Anti-addition to a cis-alkene yields the threo product.

Consequently, to achieve the stereoselective synthesis of erythro-9,10-Dibromohexadecanoic acid, the required starting material is the trans isomer of 9-hexadecenoic acid, known as palmitelaidic acid .

Experimental Workflow

The overall workflow is designed for efficiency and purity, moving from the initial reaction setup to the final characterization of the purified product.

Caption: High-level workflow for the synthesis of erythro-9,10-Dibromohexadecanoic acid.

Detailed Experimental Protocol

3.1. Materials and Reagents

Compound Name	Molecular Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Palmitelaidic Acid	C₁₆H₃₀O₂	254.41	2.54 g	10.0	1.0
Bromine	Br₂	159.81	1.68 g (0.54 mL)	10.5	1.05
Dichloromethane (DCM)	CH₂Cl₂	84.93	~100 mL	-	-
Sodium Thiosulfate	Na₂S₂O₃	158.11	~1 g	-	-
Sodium Bicarbonate	NaHCO₃	84.01	-	-	-
Brine (sat. NaCl)	NaCl	58.44	-	-	-
Anhydrous MgSO₄	MgSO₄	120.37	~5 g	-	-

3.2. Equipment

• 250 mL two-neck round-bottom flask

• 125 mL dropping funnel

• Magnetic stirrer and stir bar

• Ice-water bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Recrystallization apparatus (Erlenmeyer flasks, Hirsch funnel)

• Standard laboratory glassware and consumables

3.3. Step-by-Step Procedure

• Reaction Setup: In a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, dissolve palmitelaidic acid (2.54 g, 10.0 mmol) in 50 mL of dichloromethane (DCM). Cool the flask in an ice-water bath with stirring for 15 minutes.

• Bromine Addition: In a separate flask, prepare a solution of bromine (1.68 g, 10.5 mmol) in 30 mL of DCM. Transfer this solution to a dropping funnel. Add the bromine solution dropwise to the cooled, stirring solution of palmitelaidic acid over 30-45 minutes. The characteristic red-brown color of bromine should disappear upon addition, indicating its consumption.[5] If the color persists, slow the rate of addition.

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir in the ice bath for an additional 30 minutes. Monitor the reaction by Thin Layer Chromatography (TLC) to confirm the consumption of the starting material.

• Quenching: To remove any unreacted bromine, add a saturated aqueous solution of sodium thiosulfate dropwise until the reddish-brown color is completely discharged, resulting in a colorless solution.[9]

• Work-up: Transfer the mixture to a 250 mL separatory funnel. Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from a minimal amount of hot ethanol or petroleum ether.[10] Cool the solution slowly to room temperature and then in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Reaction Mechanism and Stereochemistry

The stereospecificity of this reaction is a direct result of the reaction mechanism, which proceeds via a cyclic bromonium ion.

Caption: Mechanism showing the formation of the erythro product via a bromonium ion.

Detailed Explanation:

• Electrophilic Attack: As the bromine molecule approaches the electron-rich π-bond of palmitelaidic acid, the π-bond acts as a nucleophile, attacking one bromine atom and displacing the other as a bromide ion (Br⁻).[4][5][6]

• Bromonium Ion Formation: Simultaneously, a lone pair from the attacked bromine atom forms a bond with the other carbon of the original double bond, creating a strained, three-membered cyclic bromonium ion. This bridged intermediate blocks one face of the molecule.[4][6]

• Backside Attack: The bromide ion (Br⁻) generated in the first step then acts as a nucleophile. It can only attack one of the two carbons from the face opposite to the bromonium bridge (anti-addition).[4][7] This Sₙ2-like attack opens the ring, resulting in the two bromine atoms being on opposite sides of the carbon chain in the final product. When this anti-addition occurs on a trans-alkene, the resulting diastereomer is the erythro form.

Characterization and Expected Results

Yield and Physical Properties:

• Expected Yield: 75-85% after recrystallization.

• Appearance: A colorless or white crystalline solid.

• Melting Point: Diastereomers have distinct physical properties, including melting points.[1] The melting point of the purified product should be sharp and can be compared to literature values if available to confirm isomeric purity.

Spectroscopic Analysis:

• ¹H NMR (CDCl₃): Expect characteristic peaks for the methine protons attached to the bromine atoms (H-C9 and H-C10) in the region of δ 4.0-4.5 ppm. The coupling constants between these protons can provide further insight into the relative stereochemistry.

• ¹³C NMR (CDCl₃): Signals corresponding to the carbon atoms bonded to bromine should appear around δ 50-60 ppm.

• FT-IR (KBr): Look for the disappearance of the C=C stretch from the starting material (~1650 cm⁻¹) and the appearance of C-Br stretching vibrations (~500-650 cm⁻¹). A strong, broad O-H stretch (~2500-3300 cm⁻¹) and a C=O stretch (~1700 cm⁻¹) from the carboxylic acid group will be present in both the starting material and the product.

• Mass Spectrometry (ESI-MS): The mass spectrum should show a molecular ion peak (or [M-H]⁻) corresponding to the molecular weight of the product (414.12 g/mol ), with a characteristic isotopic pattern for two bromine atoms (a 1:2:1 ratio for M, M+2, and M+4 peaks).

Safety Precautions

• Bromine (Br₂): Highly toxic, corrosive, and a strong oxidizing agent. Causes severe burns upon contact. All manipulations must be performed in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and heavy-duty nitrile or neoprene gloves.

• Dichloromethane (CH₂Cl₂): A volatile and suspected carcinogen. Avoid inhalation and skin contact. Handle exclusively in a fume hood.

• General: Standard laboratory safety practices should be followed at all times. Have spill kits and appropriate quenching agents (sodium thiosulfate for bromine) readily available.

Conclusion

This application note outlines a reliable and stereoselective method for the synthesis of erythro-9,10-Dibromohexadecanoic acid. The protocol's success hinges on the fundamental principles of electrophilic addition, where the anti-addition of bromine to a trans-alkene (palmitelaidic acid) controllably yields the desired erythro diastereomer. This method provides a robust foundation for researchers requiring stereochemically pure halogenated fatty acids for further synthetic applications.

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• ResearchGate. (2025, August 6). Efficient stereodivergent synthesis of erythro- and threo-sphingosines: Unprecedented reversal of the stereochemistry in the addition. [Link]

• Aakash Institute. Diastereomers- Stereoisomerism, Definition and Explanation of Diastereoisomers, Threo and Erythro Forms, Characteristics, Practice Problem and FAQs in Chemistry. [Link]

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Application Notes and Protocols for Utilizing 9,10-Dibromohexadecanoic Acid as a Heavy Atom Derivative in Macromolecular Crystallography

Introduction: Navigating the Phase Problem with Brominated Fatty Acids

The determination of the three-dimensional structure of macromolecules by X-ray crystallography is fundamentally hindered by the "phase problem." While diffraction experiments yield the intensities of scattered X-rays, the crucial phase information is lost, preventing the direct calculation of the electron density map of the molecule.[1][2] One of the most powerful and enduring techniques to overcome this obstacle is the use of heavy-atom derivatives.[3][4] By introducing atoms of high atomic number into the protein crystal, discernible changes in the diffraction pattern can be used to deduce the lost phases. This is achieved through methods such as Multiple Isomorphous Replacement (MIR) and Multi-wavelength Anomalous Dispersion (MAD).[2][3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of a specialized heavy atom derivative, 9,10-Dibromohexadecanoic acid. This long-chain fatty acid, with two bromine atoms incorporated into its alkyl chain, offers unique potential for phasing, particularly for proteins that possess hydrophobic binding pockets or are studied within a lipidic environment. The bromine atoms provide a significant anomalous signal, especially when data is collected near the bromine K-absorption edge, making it suitable for Single-wavelength Anomalous Dispersion (SAD) and MAD experiments.[5][6]

Due to its hydrophobic nature, 9,10-Dibromohexadecanoic acid requires specialized handling and derivatization strategies compared to traditional water-soluble heavy-atom salts. This guide will provide detailed protocols for both co-crystallization and crystal soaking, with a focus on addressing the challenges associated with the compound's solubility.

Physicochemical Properties of 9,10-Dibromohexadecanoic Acid

Understanding the properties of 9,10-Dibromohexadecanoic acid is crucial for its effective application.

Property	Value	Source
Molecular Formula	C₁₆H₃₀Br₂O₂	[PubChem CID 132442]
Molecular Weight	414.2 g/mol	[PubChem CID 132442]
Appearance	Likely a waxy solid	General fatty acid properties
Solubility	Poorly soluble in water. Soluble in nonpolar organic solvents like hexane and chloroform, and moderately soluble in polar aprotic solvents like DMSO.	[7][8]
Heavy Atoms	2 x Bromine (Br)	-

The long C16 hydrocarbon tail renders the molecule highly hydrophobic, which dictates its handling and application in a crystallographic setting. The two bromine atoms, with an atomic number of 35 each, serve as the heavy atoms for phasing purposes.

The Principle of Heavy-Atom Phasing

The introduction of heavy atoms into a protein crystal creates small, but measurable, differences in the diffraction pattern compared to a native (underivatized) crystal. These differences are the key to solving the phase problem.

Isomorphous Replacement

In isomorphous replacement, the heavy atom derivative crystal is ideally identical to the native crystal in terms of unit cell dimensions and protein packing, with the only difference being the addition of the heavy atoms. By comparing the diffraction intensities of the native and derivative crystals, the positions of the heavy atoms can be determined, which in turn allows for the calculation of the protein phases.[3]

Anomalous Scattering

When the wavelength of the incident X-rays is close to an absorption edge of an atom, the atom's scattering factor becomes a complex number, leading to anomalous scattering.[9][10] This effect breaks Friedel's law, meaning that the intensities of diffraction spots at (h,k,l) and (-h,-k,-l) are no longer equal. The differences in these intensities provide powerful phasing information. Bromine has a K-absorption edge at approximately 13.47 keV (0.92 Å), which is accessible at most synchrotron beamlines, making it an excellent candidate for MAD and SAD phasing experiments.[5][11]

Below is a diagram illustrating the fundamental principle of how heavy atoms help in solving the phase problem using a Harker construction for Single Isomorphous Replacement (SIR).

Caption: Harker construction illustrating the phase ambiguity in SIR.

Experimental Workflow

The overall workflow for using 9,10-Dibromohexadecanoic acid as a heavy atom derivative involves several key stages, from preparing the derivative to final structure solution.

Caption: General experimental workflow for heavy atom derivatization.

Protocols for Derivatization

The hydrophobicity of 9,10-Dibromohexadecanoic acid necessitates careful consideration of its delivery to the protein. Two primary methods are co-crystallization and crystal soaking.

Protocol 1: Co-crystallization

In this method, the protein and 9,10-Dibromohexadecanoic acid are mixed prior to setting up crystallization trials. This approach is often successful for proteins with a known affinity for fatty acids or those with accessible hydrophobic pockets.

1. Preparation of 9,10-Dibromohexadecanoic Acid Stock Solution:

• Due to its low aqueous solubility, a stock solution should be prepared in an organic solvent. Dimethyl sulfoxide (DMSO) is a common choice as it is miscible with water and generally tolerated by proteins at low concentrations (1-5% v/v).[12][13]
• Prepare a 10-50 mM stock solution of 9,10-Dibromohexadecanoic acid in 100% DMSO. Gentle warming may be required to fully dissolve the compound.

2. Protein-Ligand Complex Formation:

• To a solution of your purified protein, add the 9,10-Dibromohexadecanoic acid stock solution to achieve a final molar excess of the ligand (e.g., 2 to 10-fold molar excess).
• The final concentration of DMSO in the protein solution should be kept as low as possible, ideally below 5% (v/v), to avoid protein denaturation.[14]
• Incubate the mixture on ice or at 4°C for at least one hour to allow for complex formation. A slight precipitate of the fatty acid may be observed, which can be removed by centrifugation (14,000 x g for 10 minutes at 4°C) before setting up crystallization trials.[15]

3. Crystallization Screening:

• Use the protein-ligand complex solution to set up crystallization screens as you would for the native protein.
• It is advisable to screen a wide range of conditions, as the presence of the ligand and the co-solvent may alter the crystallization behavior of the protein.

4. Microseeding (Optional):

• If you have existing crystals of the native protein, microseeding can be a powerful technique to promote the growth of co-crystals.[10][16]
• Prepare a seed stock from the native crystals and add a small volume to the crystallization drops containing the protein-ligand complex.

Protocol 2: Crystal Soaking

This method involves introducing 9,10-Dibromohexadecanoic acid to pre-existing crystals of the native protein. This is often a faster approach but is dependent on the crystal packing allowing access of the ligand to its binding site.

1. Preparation of Soaking Solution:

• Prepare a soaking solution containing the crystallization mother liquor supplemented with 9,10-Dibromohexadecanoic acid.
• Due to the compound's hydrophobicity, direct addition to the aqueous mother liquor is unlikely to be successful. Instead, add a small volume of the concentrated DMSO stock solution (prepared as in the co-crystallization protocol) to the mother liquor.
• The final concentration of the fatty acid in the soaking solution should be in the range of 1-10 mM. The final DMSO concentration should be kept as low as possible while maintaining the solubility of the compound.[7][17]

2. Crystal Soaking:

• Transfer a native protein crystal into a drop of the soaking solution.
• Soaking times can vary from minutes to several hours. A "quick-soak" of 10-30 minutes is often a good starting point to minimize crystal damage and non-isomorphism.[18]
• Monitor the crystal for any signs of cracking or dissolution.

3. Back-Soaking (Optional):

• To remove non-specifically bound ligand, you can briefly transfer the crystal to a drop of fresh mother liquor (without the heavy atom) for a few seconds before cryo-protection.

4. Cryo-protection and Freezing:

• Transfer the soaked crystal to a cryo-protectant solution and flash-cool in liquid nitrogen. The cryo-protectant should be prepared in the mother liquor.

Alternative Method: Lipid Cubic Phase (LCP) Crystallization

For membrane proteins, or soluble proteins with a strong affinity for lipids, LCP crystallization can be an effective method for co-crystallization with 9,10-Dibromohexadecanoic acid. In this method, the protein is reconstituted into a lipidic mesophase, which mimics a membrane environment.[1][18][19] The brominated fatty acid can be incorporated directly into the lipid mixture (e.g., monoolein) before protein reconstitution.

Data Collection and Phasing Strategy

1. Data Collection:

• Collect a high-redundancy dataset from the derivatized crystal at a synchrotron beamline with a tunable wavelength.
• To maximize the anomalous signal from bromine, collect data at or near the bromine K-absorption edge (~0.92 Å or 13.47 keV).[11] A multi-wavelength (MAD) experiment is ideal, collecting data at the peak, inflection point, and a remote wavelength. A single-wavelength (SAD) dataset collected at the peak can also be sufficient.[20]
• It is also essential to collect a high-quality dataset from a native crystal for isomorphous replacement calculations and for the final structure refinement.

Anomalous Scattering of Bromine:

Wavelength (Å)	Energy (keV)	f' (electrons)	f'' (electrons)	Notes
~0.92	~13.47	-6 to -8	~4	Peak of the K-edge. Ideal for maximizing f''.[11]
~0.92	~13.47	~-9	~0.5	Inflection point of the K-edge.
1.0	12.4	~-0.5	~1.5	Remote wavelength.
1.54 (Cu Kα)	8.04	~-0.5	~1.3	Typical home source wavelength.

Note: The exact values of f' and f'' are dependent on the chemical environment of the bromine atom and should be experimentally determined by fluorescence scan if possible.

2. Phasing:

• Process the diffraction data using standard software packages (e.g., XDS, HKL2000).
• Use programs like SHELXD, HySS, or PHENIX to locate the bromine atoms from the anomalous or isomorphous differences.[20]
• Once the heavy atom substructure is determined, calculate the initial phases using programs like PHASER, SHARP, or SOLVE.[20]
• Improve the initial electron density map through density modification techniques such as solvent flattening and histogram matching.[3]

Troubleshooting

• Low Solubility of 9,10-Dibromohexadecanoic Acid:

  • Increase the DMSO concentration in small increments, but be mindful of its effect on protein stability and crystal integrity.

  • Try other co-solvents such as ethanol or isopropanol.[5]

  • For soaking, consider using a saturated solution of the compound in the mother liquor.[15]

• Crystal Cracking or Dissolution during Soaking:

  • Reduce the soaking time (try a "quick-soak").[18]

  • Lower the concentration of the heavy atom and/or the co-solvent.

  • Perform a stepwise transfer of the crystal into solutions with increasing concentrations of the heavy atom.

• No Derivatization Observed:

  • Increase the concentration of the heavy atom and/or the soaking time.

  • If soaking fails, attempt co-crystallization, as the binding site may not be accessible in the crystal lattice.

  • Confirm protein-ligand interaction in solution before crystallization using techniques like Isothermal Titration Calorimetry (ITC) or Differential Scanning Fluorimetry (DSF).

Conclusion

9,10-Dibromohexadecanoic acid presents a valuable tool for the experimental phasing of challenging protein targets, especially those with hydrophobic binding sites. Its two bromine atoms provide a strong anomalous signal for SAD and MAD phasing. While its hydrophobic nature requires specialized handling, the protocols outlined in this application note provide a solid starting point for successful derivatization. Careful optimization of co-solvent concentration, ligand concentration, and incubation times will be key to achieving high-quality, isomorphous derivatives for successful structure determination.

References

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• Dauter, Z., & Dauter, M. (1999). Anomalous signal of solvent bromides used for phasing of lysozyme. Journal of Molecular Biology, 289(1), 93–101. Available at: [Link]

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• Hauptman, H. A. (1986). The phase problem of x-ray crystallography. Physics Today, 39(11), 24–31. Available at: [Link]

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• Hussain, A., et al. (2015). A comprehensive review of the lipid cubic phase or in meso method for crystallizing membrane and soluble proteins and complexes. Acta Crystallographica Section F: Structural Biology Communications, 71(Pt 1), 3–18. Available at: [Link]

• Ishchenko, A., et al. (2016). Preparation and Delivery of Protein Microcrystals in Lipidic Cubic Phase for Serial Femtosecond Crystallography. JoVE (Journal of Visualized Experiments), (110), e54463. Available at: [Link]

• Landau, E. M., & Rosenbusch, J. P. (1996). Lipidic cubic phases: a novel concept for the crystallization of membrane proteins. Proceedings of the National Academy of Sciences, 93(25), 14532–14535. Available at: [Link]

• Liu, W., & Cherezov, V. (2011). Crystallizing membrane proteins using lipidic mesophases. Current protocols in protein science, Chapter 17, Unit 17.10. Available at: [Link]

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• Moss, F. R., et al. (2023). Brominated lipid probes expose structural asymmetries in constricted membranes. Nature Structural & Molecular Biology, 30(2), 167–175. Available at: [Link]

• Müller, I., et al. (2017). Guidelines for the successful generation of protein–ligand complex crystals. Acta Crystallographica Section D: Structural Biology, 73(Pt 2), 79–92. Available at: [Link]

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• PubChem. (n.d.). 9,10-Dibromopalmitic acid. PubChem Compound Summary for CID 132442. Retrieved February 22, 2026, from [Link].

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• ResearchGate. (2015). Which solvent is best for dissolving long chain fatty acids? Retrieved February 22, 2026, from [Link].

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• ResearchGate. (n.d.). Solubility data of fatty acids in organic solvents [g/L]. Retrieved February 22, 2026, from [Link].

• Sun, P. D., & Radaev, S. (2002). Generating isomorphous heavy-atom derivatives by a quick-soak method. Part I: test cases. Acta Crystallographica Section D: Biological Crystallography, 58(Pt 7), 1092–1098. Available at: [Link]

• Sun, P. D., et al. (2002). Generating isomorphous heavy-atom derivatives by a quick-soak method. Part II: phasing of new structures. Acta Crystallographica Section D: Biological Crystallography, 58(Pt 7), 1099–1103. Available at: [Link]

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• Hampton Research. (n.d.). Heavy Atom Screens™. Retrieved February 22, 2026, from [Link]

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preparation of 9,10-Dibromohexadecanoic acid stock solutions

An in-depth guide to the preparation of stock solutions of 9,10-Dibromohexadecanoic acid, tailored for researchers, scientists, and drug development professionals. This document provides a detailed protocol, explains the scientific rationale behind the procedures, and emphasizes safety and stability to ensure reproducible and reliable experimental outcomes.

Introduction

9,10-Dibromohexadecanoic acid (CAS No. 77503-27-6) is a brominated derivative of palmitic acid, a common 16-carbon saturated fatty acid.[1][2] The introduction of bromine atoms into the fatty acid chain imparts unique physicochemical properties, making it a valuable tool in various research applications. It serves as a precursor in the synthesis of other economically important compounds and is utilized in studies related to fatty acid metabolism and biohydrogenation.[3] Accurate and consistent preparation of stock solutions is the foundational step for any in vitro or in vivo study, as errors in concentration or degradation of the compound can significantly impact experimental results and their reproducibility.[4][5]

This application note provides a comprehensive, field-proven guide to preparing, storing, and handling stock solutions of 9,10-Dibromohexadecanoic acid, ensuring solution integrity and maximizing experimental success.

Guiding Principles: The Chemistry of a Brominated Fatty Acid

Understanding the molecular structure of 9,10-Dibromohexadecanoic acid is key to its effective handling. It possesses a long, non-polar hydrocarbon tail, making it highly lipophilic, and a polar carboxylic acid head group. The two bromine atoms further increase its molecular weight and can influence its reactivity.[1] This amphipathic nature dictates its poor solubility in aqueous solutions and its preference for organic solvents.[6] Furthermore, like many lipids, it can be susceptible to oxidation, necessitating specific handling and storage conditions to maintain its chemical integrity.[4]

Safety First: Handling Halogenated Organic Compounds

9,10-Dibromohexadecanoic acid is a halogenated organic compound and must be handled with appropriate precautions. Halogenated solvents and compounds can pose health risks, including skin and eye irritation, and may be harmful if inhaled or ingested.[7][8]

Core Safety Protocols:

• Engineering Controls : Always handle the solid compound and its organic solvent solutions inside a certified chemical fume hood to prevent inhalation of dust or vapors.[9][10] Ensure that an eyewash station and emergency shower are readily accessible.[7][8]

• Personal Protective Equipment (PPE) : Mandatory PPE includes a lab coat, nitrile gloves, and chemical safety goggles.[9][10] If there is a risk of splashing, a face shield should also be worn.[7]

• Waste Disposal : Dispose of all waste containing 9,10-Dibromohexadecanoic acid and the solvents used as "Halogenated Organic Waste."[9][10] Never pour organic solvents down the drain.[11] Follow all institutional and local regulations for hazardous waste disposal.[12]

Protocol I: Preparation of a High-Concentration Primary Stock Solution

This protocol details the preparation of a primary stock solution in a non-polar organic solvent, suitable for long-term storage and subsequent dilution into more biologically compatible solvents or media.

Materials and Equipment:

• 9,10-Dibromohexadecanoic acid (solid)

• Anhydrous ethanol (≥99.8%) or Dimethyl sulfoxide (DMSO), spectroscopy or HPLC grade

• Chloroform or a 2:1 Chloroform:Methanol mixture

• Glass vials with PTFE-lined screw caps

• Analytical balance

• Glass Pasteur pipettes or gas-tight syringes

• Bath sonicator

• Vortex mixer

• Source of inert gas (Argon or Nitrogen)

Step 1: Solvent Selection and Rationale

The choice of solvent is critical and depends on the intended downstream application.

• Ethanol (EtOH) : Often preferred for cell culture experiments as it is less toxic than other organic solvents when diluted to a final working concentration (typically <0.5%).[5]

• Dimethyl Sulfoxide (DMSO) : Possesses excellent solubilizing power for a wide range of compounds. However, it can exhibit toxicity in some cell models and interfere with certain assays.[5]

• Chloroform or Chloroform:Methanol Mixtures : Excellent for initial solubilization to ensure a homogenous mixture, especially for creating a lipid film before reconstitution in another solvent or buffer.[13][14] These are generally not used directly in cell-based assays and are removed by evaporation.

Step 2: Detailed Dissolution Procedure

• Weighing : Tare a sterile, chemically resistant glass vial on an analytical balance. Carefully weigh the desired amount of 9,10-Dibromohexadecanoic acid directly into the vial inside a chemical fume hood.

• Solvent Addition : Add the selected organic solvent (e.g., Ethanol) to the vial to achieve the target concentration (e.g., 10-50 mM).

• Initial Mixing : Tightly cap the vial and vortex vigorously for 1-2 minutes.

• Sonication : Place the vial in a bath sonicator at room temperature. Sonicate in intervals of 5-10 minutes until the solution is clear and all particulate matter has dissolved.[4][15] The formation of a slightly "milky" or opalescent solution can occur with ethanol, which may indicate the formation of stable micelles.[4]

  • Expert Tip: Avoid excessive heating during sonication, as it can degrade the fatty acid. If the sonicator bath warms up, use ice to keep the temperature down.[4]

• Inert Gas Overlay : To prevent oxidation during storage, gently flush the headspace of the vial with an inert gas like argon or nitrogen before capping tightly.[16]

Protocol II: Preparation of Working Solutions for Cell-Based Assays

Fatty acids have low solubility in aqueous media and can be cytotoxic if added directly.[17] To enhance solubility and ensure proper delivery to cells, they are often complexed with a carrier protein like bovine serum albumin (BSA).[17]

Materials and Equipment:

• Primary stock solution of 9,10-Dibromohexadecanoic acid (from Protocol I)

• Fatty acid-free BSA

• Sterile phosphate-buffered saline (PBS) or cell culture medium

• Sterile 0.22 µm syringe filter

• Water bath

Step 1: Preparation of BSA Solution

• Prepare a 10% (w/v) solution of fatty acid-free BSA in sterile PBS or serum-free culture medium.

• Dissolve the BSA by placing it on a shaker or stirrer at 37°C.[5]

• Sterile-filter the BSA solution using a 0.22 µm syringe filter.

Step 2: Complexation with BSA

• Warm the sterile 10% BSA solution in a 37°C water bath.

• In a separate sterile tube, add the required volume of the 9,10-Dibromohexadecanoic acid primary stock solution (e.g., from an ethanol stock).

• Slowly add the pre-warmed BSA solution to the fatty acid while vortexing to achieve the desired molar ratio (commonly ranging from 2:1 to 6:1 fatty acid:BSA).[17]

• Incubate the mixture at 37°C for at least 30-60 minutes with gentle shaking to allow for complexation.[17]

• The final solution should be clear. Any persistent cloudiness may indicate precipitation, and the solution should be discarded.[17]

Data and Parameters Summary

Parameter	Recommendation	Rationale & Reference
Primary Solvent	Ethanol, DMSO	Good solubility for fatty acids; ethanol is preferred for lower cell toxicity.[5]
Primary Stock Conc.	10 - 100 mM	High concentration minimizes the volume of organic solvent added to aqueous solutions.
Dissolution Aid	Sonication, Gentle Warming (<40°C)	Overcomes low solubility and creates a homogenous solution or stable micelle suspension.[4][15]
Storage Temperature	-20°C to -80°C	Low temperatures reduce the rate of chemical degradation and solvent evaporation.[5]
Storage Atmosphere	Inert Gas (Argon, Nitrogen)	Prevents lipid oxidation, ensuring the integrity of the dibrominated structure.[16]
Carrier for Aqueous Sol.	Fatty Acid-Free BSA	Increases solubility in aqueous media and facilitates cellular uptake in a physiological manner.[17]

Workflow and Quality Control

A systematic workflow is essential for preparing high-quality stock solutions.

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Application Note: Esterification of 9,10-Dibromohexadecanoic Acid

[1]

Executive Summary

This guide details the protocol for the esterification of 9,10-dibromohexadecanoic acid (9,10-dibromopalmitic acid) to its methyl ester.[1] This transformation is critical for gas chromatography (GC) analysis, lipidomic profiling, and the synthesis of functionalized lipid intermediates.[1]

Unlike standard fatty acids, the presence of the vicinal dibromide moiety at the C9-C10 position introduces specific stability constraints. Standard alkaline esterification (e.g., saponification followed by alkylation) or high-temperature conditions can trigger dehydrohalogenation , converting the dibromide back to an alkene or alkyne.[1] Therefore, this protocol prioritizes Acid-Catalyzed Methanolysis (Fischer Esterification) and Trimethylsilyldiazomethane (TMS-DAM) derivatization to ensure structural integrity.[1]

Mechanistic Insight & Strategy

Chemical Stability Challenges

The core challenge is preserving the C9-C10 dibromide motif. Vicinal dihalides are susceptible to

elimination in the presence of strong bases (alkoxides, hydroxides), leading to vinyl bromides or alkynes.[1]

• Avoid: Base-catalyzed transesterification (e.g., NaOMe/MeOH).[1]

• Preferred: Acid-catalyzed esterification (H₂SO₄/MeOH) or neutral alkylation (TMS-Diazomethane).[1]

Reaction Scheme

The selected method utilizes sulfuric acid as a catalyst to protonate the carbonyl oxygen, making the carbonyl carbon electrophilic enough for methanol attack, without affecting the bromine substituents.

Caption: Acid-catalyzed Fischer esterification pathway preserving the vicinal dibromide.

Experimental Protocols

Method A: Acid-Catalyzed Methanolysis (Preparative Scale)

Best for: Synthesis of >100 mg quantities for purification or further reaction.[1]

Reagents

Reagent	Grade	Role
9,10-Dibromohexadecanoic acid	>95%	Substrate
Methanol (MeOH)	Anhydrous	Solvent/Reactant
Sulfuric Acid (H₂SO₄)	Conc. (98%)	Catalyst
Hexane / Diethyl Ether	HPLC Grade	Extraction Solvent
Sodium Bicarbonate (NaHCO₃)	5% aq.[1]	Neutralization

Step-by-Step Procedure

• Dissolution : In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 g (approx. 2.4 mmol) of 9,10-dibromohexadecanoic acid in 20 mL of anhydrous methanol .

• Catalyst Addition : Add 0.5 mL of concentrated H₂SO₄ dropwise while stirring. Note: The reaction is exothermic; add slowly.

• Reflux : Heat the mixture to reflux (65°C) for 2 hours .

  • Validation: Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 80:20). The starting acid (lower R_f) should disappear, replaced by the ester (higher R_f).

• Quenching : Cool the reaction mixture to room temperature. Pour carefully into 50 mL of ice-cold water .

• Extraction : Extract the aqueous mixture with 3 x 20 mL of Hexane (or Diethyl Ether).

• Neutralization : Wash the combined organic layers with 2 x 20 mL of 5% NaHCO₃ to remove residual acid, followed by 1 x 20 mL of Brine .

• Drying & Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (Rotovap) at <40°C.

• Result : A viscous, pale yellow oil or low-melting solid.[1]

Method B: TMS-Diazomethane Derivatization (Analytical Scale)

Best for: GC-MS sample preparation (<10 mg).[1] Rapid, mild, and avoids heating.[1]

Reagents

Reagent	Concentration	Role
TMS-Diazomethane	2.0 M in Hexanes	Methylating Agent
Methanol	Anhydrous	Co-solvent
Toluene	Anhydrous	Solvent

Step-by-Step Procedure

• Preparation : Dissolve 5 mg of 9,10-dibromohexadecanoic acid in 0.5 mL Toluene and 0.2 mL Methanol in a GC vial.

• Reaction : Add TMS-Diazomethane solution dropwise until a persistent yellow color remains (approx. 20-50 µL).

  • Mechanism: TMS-Diazomethane generates diazomethane in situ, which protonates and methylates the carboxylate.[1]

• Completion : Stir at room temperature for 15 minutes .

• Quench : Add 2 drops of Acetic Acid to destroy excess reagent (yellow color disappears).[1]

• Analysis : Dilute with Hexane if necessary and inject directly into GC-MS.

Quality Control & Validation

Workflow Diagram

Caption: Decision matrix for selecting the appropriate esterification protocol based on scale.

Expected Analytical Data

1. Gas Chromatography - Mass Spectrometry (GC-MS)

• Retention Time : Elutes after methyl palmitate (C16:0) due to increased molecular weight and polarity of bromines.[1]

• Isotope Pattern : The presence of two bromine atoms creates a distinctive 1:2:1 triplet pattern for molecular ion fragments (M, M+2, M+4) due to ⁷⁹Br and ⁸¹Br isotopes.[1]

• Fragmentation :

  • m/z 74 : Base peak (McLafferty rearrangement characteristic of methyl esters).[1]

  • [M - Br]⁺ : Loss of one bromine atom.[1]

  • [M - HBr]⁺ : Dehydrohalogenation fragment.[1]

2. ¹H-NMR Spectroscopy (CDCl₃, 400 MHz)

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment
Terminal Methyl	~0.88	Triplet	3H	-CH₃
Chain Methylene	1.25 - 1.40	Multiplet	Bulk	-(CH₂)ₙ-
Alpha-Methylene	~2.30	Triplet	2H	-CH₂-COOMe
Methoxy Ester	3.67	Singlet	3H	-OCH₃

| Methine (Chiral) | 4.15 - 4.25 | Multiplet | 2H | -CH(Br)-CH(Br)- |[1]

Note: The shift of the methine protons (4.15-4.25 ppm) is the diagnostic confirmation of the intact dibromide structure.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Incomplete reaction	Extend reflux time to 4 hours or increase catalyst concentration (to 5%).
New Olefin Peaks (NMR)	Elimination (Dehydrobromination)	Reaction temperature too high or basic workup was too harsh.[1] Use Method B (TMS-DAM) or ensure NaHCO₃ wash is cold and rapid.[1]
Artifacts in GC	Thermal degradation in Injector	Lower GC inlet temperature to 230°C. Use "Cold On-Column" injection if available.
Brown Coloration	Bromine liberation	Use HPLC grade solvents; ensure no oxidizers are present.[1] Add a trace of sodium thiosulfate in the wash step.

References

• Standard Fischer Esterification : Liu, K. et al. "Optimization of the Fischer Esterification for Fatty Acid Analysis."[1] Journal of Lipid Research, 2018.[1] Link

• TMS-Diazomethane Protocol : Presser, A. et al. "Trimethylsilyldiazomethane – A Safe and Efficient Reagent for the Esterification of Carboxylic Acids."[1] Monatshefte für Chemie, 2004. Link

• Brominated Fatty Acid Analysis : Vetter, W. et al. "GC/MS Analysis of Brominated Fatty Acids in Biological Samples."[1] Analytical Chemistry, 2010.[1] Link

• Vicinal Dibromide Stability : Smith, M.B.[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed, Wiley, 2013.[1] (Chapter on Elimination Reactions). Link

Sources

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Application Note: Crystallization and Phasing Protocols Using Brominated Fatty Acids

This Application Note is structured as a high-level technical guide for structural biologists and biochemists. It synthesizes established Lipidic Cubic Phase (LCP) methodologies with advanced phasing strategies using brominated lipid analogues.

Abstract & Introduction

The determination of macromolecular structures, particularly integral membrane proteins (IMPs) and proteins with hydrophobic pockets, often hits a bottleneck at the phasing stage. While molecular replacement (MR) is standard, it requires a homologous model. Experimental phasing (SAD/MAD) remains the gold standard for novel folds.

Brominated fatty acids (e.g., 9,10-dibromostearic acid) represent a potent, underutilized tool for this purpose. Unlike soluble heavy atoms (Au, Pt, Hg) that may disrupt protein folding or lack specific binding sites, brominated lipids mimic native ligands. They partition naturally into the hydrophobic transmembrane domains of IMPs or the binding pockets of fatty acid-binding proteins (FABPs), providing high-occupancy anomalous scatterers for phasing without compromising structural integrity.

This guide details protocols for incorporating brominated fatty acids into Lipidic Cubic Phase (LCP) systems and Soluble Protein Co-crystallization workflows.

Mechanism of Action: Why Bromine?

The Anomalous Signal

Bromine (Br,

) is an ideal anomalous scatterer for X-ray crystallography at standard synchrotron tunable beamlines.

• K-absorption edge: 13.47 keV (

  ).

• Signal Strength: At the K-edge, the anomalous difference (

  ) is , comparable to Selenium ( at K-edge).

• Accessibility: Most tunable beamlines can easily access the Br K-edge. For in-house sources (Cu K

  , ), Br still provides a significant anomalous signal ( ) suitable for SAD phasing if data redundancy is high.

Structural Integration

• Membrane Proteins: Brominated fatty acids act as "impostor" lipids. When doped into the LCP host lipid (usually Monoolein), they integrate into the bilayer. If the protein has specific lipid-binding sites or annular lipid shells, the brominated chains order against the protein surface, allowing for substructure determination.

• Soluble Proteins: For targets like Albumin, FABPs, or nuclear receptors (PPARs), brominated fatty acids bind in the ligand-binding pocket with high affinity (

  often in nM range), locking the heavy atoms in a fixed conformation relative to the protein backbone.

Material Selection

To ensure experimental success, reagents must be high-purity (

).

Reagent	Chemical Structure	Application	Solubility
9,10-Dibromostearic Acid		General membrane doping; FABP ligands.	Ethanol, Chloroform, Monoolein
Brominated Monoolein	(Custom Synthesis)	Host lipid for LCP; minimizes phase disruption.	Lipid Phase
Bromo-Dodecylmaltoside (Br-DDM)	Brominated Detergent	Micellar crystallization; cryo-EM.	Water/Buffer

Protocol 1: LCP Crystallization with Brominated Lipid Doping

Objective: To grow membrane protein crystals in a lipidic mesophase enriched with brominated fatty acids for SAD/MAD phasing.

Reagent Preparation

• Host Lipid: Melt Monoolein (MO) at 40°C.

• Dopant: Dissolve 9,10-dibromostearic acid in a volatile solvent (Chloroform or Hexane) to create a stock solution.

• Lipid Mixing (The "Doping" Step):

  • Aliquot the required amount of MO.

  • Add the dopant solution to achieve a 5% to 10% (w/w) molar ratio. Note: Exceeding 10% may destabilize the cubic phase (

    ) and force a transition to a Lamellar phase.

  • Evaporate the solvent completely under a stream of Nitrogen gas, followed by vacuum desiccation for 2 hours. This ensures the brominated lipid is homogeneously mixed with the MO.

LCP Formation (Syringe Mixing Method)

• Loading: Load the doped MO mixture into a 100

  L gas-tight glass syringe (Hamilton).

• Protein Prep: Load the concentrated protein solution (

  mg/mL) into a second syringe.

• Coupling: Connect the two syringes using a narrow-bore LCP coupler.

• Mixing: Push the plungers back and forth through the coupler.

  • Visual Cue: The mixture will initially be cloudy/white. Continue mixing (approx. 50-100 passes) until the mesophase becomes transparent and viscous. This indicates the formation of the bicontinuous cubic phase.

• Dispensing: Use a ratchet dispenser or LCP robot (e.g., Mosquito LCP) to dispense 50 nL boluses onto glass sandwich plates. Overlay with 800 nL of precipitant solution.

Visualization of Workflow (DOT Diagram)

Figure 1: Workflow for preparing Lipidic Cubic Phase (LCP) doped with brominated fatty acids.

Protocol 2: Co-Crystallization for Soluble Proteins

Objective: To phase soluble proteins with hydrophobic pockets (e.g., Albumin, FABP) using brominated fatty acids as high-affinity ligands.

Ligand Solubilization

Brominated fatty acids are hydrophobic. Direct addition to aqueous protein causes precipitation.

• Stock Solution: Dissolve 9,10-dibromostearic acid in 100% DMSO to a concentration of 50-100 mM.

• Working Solution: Dilute slightly if necessary, but keep DMSO high to prevent crashing out before binding.

Co-Crystallization (Recommended)

• Incubation: Add the ligand stock to the protein solution (approx. 10 mg/mL).

  • Target Ratio: 1:1.2 to 1:5 (Protein:Ligand molar ratio).

  • Incubation Time: 1 hour on ice or at 4°C.

  • Critical Step: Centrifuge the mixture at 14,000 x g for 10 minutes to remove any precipitated ligand/protein aggregates. Use the supernatant for crystallization.

• Setup: Set up vapor diffusion drops (hanging or sitting drop) immediately.

Soaking (Alternative)

If native crystals are robust:

• Prepare a stabilization buffer (Mother Liquor) containing the ligand at 1-5 mM.

• Transfer native crystals into the soaking drop.

• Soak Duration: 1 to 24 hours. Monitor for cracking.

• Back-soak: Briefly pass crystals through a cryo-protectant solution without ligand (seconds) to reduce background solvent scattering from unbound bromine, then flash cool.

Data Collection & Phasing Strategy

Fluorescence Scan

Before collecting a full dataset, perform an X-ray fluorescence scan on the crystal to verify bromine incorporation. Look for the characteristic

emission peak at 11.9 keV .

Beamline Strategy

• Method: Multi-wavelength Anomalous Dispersion (MAD) is preferred if the crystal survives radiation.

• Wavelengths:

  • Peak: 13.474 keV (0.9199 Å) - Maximize

    .

  • Inflection: 13.470 keV (0.9202 Å) - Minimize

    .

  • Remote: 13.800 keV (0.8984 Å) - Reference.

• SAD Alternative: If radiation damage is a concern (common with lipids), collect a highly redundant (>720°) dataset at the Peak wavelength.

Phasing Decision Tree

Figure 2: Decision matrix for X-ray data collection strategies using brominated derivatives.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
Phase Separation in LCP	Too much brominated lipid disrupted the cubic phase.	Reduce dopant concentration to <5%. Ensure temperature is >20°C (LCP is temp sensitive).
No Anomalous Signal	Ligand did not bind or washed out.	Increase ligand concentration. Avoid back-soaking for too long. Check ligand solubility in DMSO.
Low Resolution	Brominated chains are disordered.	Try a shorter chain analogue (e.g., brominated lauric acid) or cool the crystal slower to anneal lipids.
Radiation Damage	Bromine-Carbon bond cleavage (radiolysis).	Use a helical scan (translate crystal during collection) to distribute dose.

References

• Caffrey, M., & Cherezov, V. (2009). Crystallizing membrane proteins using lipidic mesophases. Nature Protocols, 4(5), 706–731. Link

• Yang, L., & Huang, H. W. (2002). Chain Packing in the Inverted Hexagonal Phase of Phospholipids: A Study by X-ray Anomalous Diffraction on Bromine-labeled Chains. Rice University / Brookhaven National Lab. Link

• Dauter, Z., Dauter, M., & Rajashankar, K. R. (2000). Novel approach to phasing proteins: derivatization by short cryo-soaking with halides. Acta Crystallographica Section D, 56(2), 232-237. Link

• Hamilton, J. A. (2002). How fatty acids bind to proteins: the inside story from protein structures.[1] Prostaglandins, Leukotrienes and Essential Fatty Acids, 67(2-3), 65-72. Link

• Beck, T., et al. (2010). The magic triangle goes MAD: experimental phasing with a bromine derivative. Acta Crystallographica Section F, 66(Pt 4), 344–351. Link

Sources

• 1. How fatty acids bind to proteins: the inside story from protein structures - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Hub: 9,10-Dibromohexadecanoic Acid Synthesis

Ticket ID: #DBHA-SYN-001 Status: Open Subject: Yield Optimization & Troubleshooting for Halogenated Lipid Synthesis[1][2]

Executive Summary & Core Directive

User Goal: Maximize yield and purity of 9,10-dibromohexadecanoic acid (CAS: 77503-27-6) from palmitoleic acid. Common Failure Points: "Oiling out" during crystallization, allylic bromination (side reaction), and oxidative degradation.[2]

This guide treats the synthesis not as a recipe, but as a kinetic control system . The addition of bromine to palmitoleic acid is an electrophilic addition that must compete against radical substitution. Success depends on suppressing the radical pathway and managing the phase transition of the final lipophilic product.

The "Golden Protocol" (Baseline Methodology)

Use this validated workflow as your control. Deviations from this specific sequence are the primary cause of yield loss.

Reaction: Palmitoleic Acid +

9,10-Dibromohexadecanoic Acid[1][2]

Parameter	Specification	Technical Rationale
Substrate	Palmitoleic Acid (>98% purity)	Impurities (linoleic/oleic) create inseparable byproducts.[1][2]
Solvent	Diethyl Ether or Glacial Acetic Acid	Ether: Keeps intermediate soluble.[2] AcOH: Promotes crystallization of product.[2]
Reagent	Elemental Bromine ( ) in DCM (1M)	Neat bromine is difficult to control; dilute addition prevents localized hot-spots.[1][2]
Temperature	-5°C to 0°C	CRITICAL: Higher temps favor radical substitution (allylic bromination).[1][2]
Lighting	Amber Glass / Foil Wrapped	Light catalyzes radical formation, leading to inseparable impurities.[2]
Stoichiometry	1.05 eq of	Slight excess ensures conversion; large excess degrades the lipid chain.

Step-by-Step Execution

• Dissolution: Dissolve 10 mmol Palmitoleic acid in 20 mL Diethyl Ether in a foil-wrapped round-bottom flask. Cool to -5°C (Ice/Salt bath).

• Addition: Add 10.5 mmol Bromine (dissolved in 5 mL DCM) dropwise over 30 minutes.

  • Checkpoint: The solution should retain a faint red/orange tint, indicating slight excess bromine. If it turns colorless immediately, add more bromine until color persists.[2]

• Equilibration: Stir for 2 hours at 0°C. Do not let it warm to room temperature yet.

• Quenching: Add 10% aqueous Sodium Thiosulfate (

  ) until the organic layer is completely colorless.

  • Mechanism:[1][2][3][4][5]

    (Reduces volatile to ionic species).[1][2]

• Extraction: Separate organic layer.[2] Wash with Brine (

  ) Dry over Filter.[2]

• Isolation: Rotary evaporate solvent at <30°C. Do not overheat.

Troubleshooting Matrix (Diagnostic)

Issue 1: Product is a viscous oil, not a solid.

• Diagnosis: This is the most common ticket.[2] 9,10-dibromohexadecanoic acid has a low melting point and is prone to supercooling.[1][2] Impurities (cis/trans isomers or mono-brominated species) depress the melting point further.[1][2]

• Solution:

  • Solvent Switch: Dissolve the oil in minimal n-Hexane or Petroleum Ether at room temperature.[2]

  • Cryo-Crystallization: Place at -20°C for 24-48 hours.

  • Seeding: If available, add a seed crystal. If not, scratch the glass surface with a glass rod to induce nucleation.[6]

Issue 2: Yield is <50%.

• Diagnosis: Likely loss during the aqueous workup (emulsion formation) or over-bromination leading to degradation.[2]

• Solution:

  • Emulsion Fix: When washing with thiosulfate, avoid vigorous shaking if the interface is unclear. Use a gentle swirl.[2] Add solid NaCl to break emulsions.

  • Reaction Check: Ensure the reaction remained cold (-5°C). If the temp spiked, you likely created volatile byproducts lost during evaporation.[2]

Issue 3: Product is dark/yellow after workup.

• Diagnosis: Trapped elemental bromine or conjugated diene formation (from elimination side reactions).[2]

• Solution:

  • Re-dissolve in ether and wash again with saturated Sodium Bisulfite (stronger reducing agent than thiosulfate).[2]

  • If color persists, pass through a short pad of Silica Gel (eluting with Hexane/EtOAc 9:1) to remove polar degradation products.[2]

Visualizing the Logic

Diagram 1: Reaction Pathway & Control Points

This diagram illustrates the competition between the desired Ionic Pathway (Yield) and the undesired Radical Pathway (Impurity).

Caption: Kinetic competition between the desired ionic pathway (green) and the yield-destroying radical pathway (red).

Diagram 2: Purification Decision Tree

Follow this logic flow to resolve "Oiling Out" issues.

Caption: Workflow to recover pure product from crude oil/solid mixtures.

Advanced Optimization (Expert Mode)

Alternative Reagent: Pyridinium Tribromide (Py[2]·HBr3) For researchers struggling with liquid bromine handling or stoichiometry:

• Why: It is a crystalline solid that releases

  in equilibrium.[2] It allows for precise weighing (mass vs volume) and slower, more controlled release of bromine.[2]

• Protocol Adjustment: Replace liquid

  with 1.1 eq of Py·HBr3 in Glacial Acetic Acid at 15°C.

• Benefit: Often results in a cleaner crude product that crystallizes more easily because the gradual release suppresses side reactions.[2]

Stereochemical Note: The bromination of palmitoleic acid (cis-9-hexadecenoic acid) proceeds via anti-addition.[1][2]

• Result: The product is the threo-9,10-dibromohexadecanoic acid (racemic mixture of (9R,10R) and (9S,10S)).[1]

• Why this matters: If you use trans-palmitoleic acid (rare), you will get the erythro isomer, which has significantly different solubility properties.[1][2] Ensure your starting material is the standard cis-isomer (Palmitoleic acid).[1][2]

FAQ: Frequently Asked Questions

Q: Can I use Methanol as a solvent? A: No. Methanol is nucleophilic.[2] In the presence of the bromonium ion intermediate, methanol can attack the carbon, resulting in a methoxy-bromo byproduct (solvolysis) instead of the dibromide. Stick to non-nucleophilic solvents like DCM, Ether, or Hexane.[2]

Q: My product turned brown after sitting on the shelf for a week. Why? A: Dehydrobromination.[2] Dibromo fatty acids are somewhat unstable.[2] If traces of acid (HBr) remain from the synthesis, they catalyze the elimination of HBr, reforming double bonds and creating conjugated systems (color). Fix: Store the product at -20°C and ensure the final wash step included a bicarbonate wash to neutralize all acid traces.

Q: Is this compound commercially available? A: Yes, but often as the methyl ester or in lower purity grades. Synthesizing it fresh is often required for metabolic probes to ensure the absence of oxidation byproducts.

References

• PubChem. (n.d.).[2] 9,10-Dibromohexadecanoic acid (Compound).[1][2][7][8][9] National Library of Medicine.[2] Retrieved from [Link][1][2]

• NIST. (2023). Octadecanoic acid, 9,10-dibromo-, methyl ester (Analogous C18 Data).[1][2][7] NIST Chemistry WebBook, SRD 69.[2] Retrieved from [Link][1][2]

• Vogel, A. I. (1989).[2] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[2] Longman Scientific & Technical.[2] (Standard reference for halogenation protocols).

• Knothe, G. (2006).[2] "NMR Characterization of Fatty Acid Derivatives." Journal of the American Oil Chemists' Society. (Provides spectral data for verifying dibromo-fatty acid structures).

Sources

• 1. CAS#:18416-28-9 | (+/-)-threo-9,10-dibromo-octadecanoic acid | Chemsrc [chemsrc.com]
• 2. 9,10-Dibromopalmitic acid | C16H30Br2O2 | CID 132442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Microwave-assisted regioselective synthesis of substituted-9-bromo-9,10-dihydro-9,10-ethanoanthracenes via Diels-Alder cycloaddition - Journal of King Saud University - Science [jksus.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Octadecanoic acid, 9,10-dibromo-, methyl ester [webbook.nist.gov]
• 8. echemi.com [echemi.com]
• 9. In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

preventing debromination of 9,10-Dibromohexadecanoic acid during storage

Welcome to the technical support guide for 9,10-Dibromohexadecanoic Acid. This resource is designed for researchers, scientists, and professionals in drug development to ensure the long-term stability and integrity of this valuable reagent. Vicinal dibromides, such as 9,10-Dibromohexadecanoic acid, are susceptible to degradation, primarily through debromination, which can compromise experimental outcomes. This guide provides in-depth answers to frequently asked questions, a robust troubleshooting section for identifying and resolving stability issues, and detailed protocols for proper handling and storage.

Part 1: Frequently Asked Questions (FAQs) on Storage and Handling

This section addresses the most common inquiries regarding the day-to-day management of 9,10-Dibromohexadecanoic acid.

Q1: What are the primary factors that cause the degradation of 9,10-Dibromohexadecanoic acid?

A1: The primary degradation pathway for 9,10-Dibromohexadecanoic acid is debromination, the elimination of the two bromine atoms to form an unsaturated fatty acid. This process can be initiated or accelerated by several factors:

• Light Exposure: Photodegradation is a significant risk. Exposure to UV or even ambient laboratory light can provide the energy to initiate the cleavage of the carbon-bromine bonds, often through a free-radical mechanism.[1][2][3]

• Elevated Temperatures: Heat can promote thermal decomposition, increasing the rate of debromination.[3][4] While the product is generally stable at room temperature for short periods, long-term storage at elevated temperatures should be avoided.[4][5][6][7]

• Presence of Oxidizing Agents: Strong oxidizing agents are incompatible and can lead to degradation.[5][6][8]

• Reactive Surfaces: While less common, storage in containers with reactive surfaces could potentially catalyze degradation.

Q2: What are the ideal storage conditions for solid 9,10-Dibromohexadecanoic acid?

A2: To ensure maximum shelf-life and prevent debromination, solid 9,10-Dibromohexadecanoic acid should be stored with the following precautions:

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Minimizes thermal degradation and preserves chemical stability.[9]
Light	In the dark (amber vial or wrapped in foil)	Prevents light-induced photodegradation and debromination.[3][9][10][11]
Atmosphere	Under an inert gas (Argon or Nitrogen)	Displaces oxygen, which can participate in photo-oxidative degradation, and prevents moisture ingress.[3][8]
Container	Tightly sealed, chemically inert glass vial	Prevents exposure to air and moisture. Glass is generally non-reactive.[4][8][11]
Location	Dry, well-ventilated area away from heat sources	General best practice for chemical storage to avoid accidental exposure to heat or incompatible chemicals.[10][12]

Q3: I need to prepare a stock solution. What is the best way to store it?

A3: Stock solutions are inherently less stable than the solid compound. For optimal stability:

• Solvent Choice: Use a high-purity, dry, aprotic solvent. If your experiment allows, degas the solvent prior to use to remove dissolved oxygen.

• Short-Term Storage: For solutions intended for use within a few days, store at 2-8°C, protected from light.

• Long-Term Storage: For longer-term storage, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles and exposure to atmospheric moisture and oxygen upon opening.[9] Store these aliquots at -80°C under an inert atmosphere.

Part 2: Troubleshooting Guide for Degradation Issues

This section provides a systematic approach to identifying and resolving common problems encountered during the storage and use of 9,10-Dibromohexadecanoic acid.

Logical Workflow for Troubleshooting Degradation

Caption: Troubleshooting workflow for suspected degradation.

Common Problems and Solutions

Problem/Observation	Potential Cause(s)	Recommended Action & Prevention
Appearance of a new, earlier-eluting peak in HPLC or GC analysis.	Debromination: The primary degradation product, an unsaturated fatty acid, is less polar and will likely have a shorter retention time in reverse-phase HPLC.	Confirm the identity of the new peak via mass spectrometry (MS). If confirmed as the debrominated product, the sample is degraded. Discard and obtain fresh material. Prevent future occurrences by strictly adhering to the recommended storage conditions (dark, cold, inert atmosphere).[9]
Solid material has changed color (e.g., from white to yellow/brown).	Oxidation or Photodegradation: This often indicates the formation of colored impurities due to light or air exposure.[9]	This is a strong indicator of degradation. The material should be discarded. Always store the solid in a tightly sealed, light-proof container under an inert atmosphere.[8][9]
Inconsistent results in bioassays or chemical reactions.	Loss of Purity: The presence of degradation products can interfere with assays or reactions. The actual concentration of the active compound is lower than calculated.	Perform a quantitative analysis (e.g., HPLC with a standard curve) to determine the purity of your material. If purity is compromised, discard the stock. Prepare fresh solutions from solid material for critical experiments.[9][13]
Precipitate forms in a thawed stock solution.	Poor Solubility/Degradation: The compound may have poor solubility at lower temperatures, or the precipitate could be insoluble degradation products.	Gently warm the solution to room temperature and vortex to attempt redissolution. If it does not fully redissolve, it may indicate degradation. Ensure vials are tightly sealed to prevent solvent evaporation, which can cause precipitation.[9]

Part 3: Experimental Protocols

This section provides detailed methodologies for quality control analysis and for setting up a formal stability study.

Protocol 1: Routine Quality Control Analysis by HPLC-UV

This protocol is designed for a quick assessment of the purity of 9,10-Dibromohexadecanoic acid.

• Preparation of Standard Solution:

  • Accurately weigh approximately 10 mg of a new or reference standard of 9,10-Dibromohexadecanoic acid.

  • Dissolve in a suitable solvent (e.g., acetonitrile or methanol) to a final concentration of 1 mg/mL.

• Preparation of Sample Solution:

  • Prepare a solution of the stored sample at the same concentration (1 mg/mL) in the same solvent.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with acetonitrile/water (e.g., 90:10 v/v) with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm.[14][15]

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the standard solution to determine the retention time of the pure compound.

  • Inject the sample solution.

  • Compare the chromatograms. Look for a decrease in the main peak area and the appearance of new peaks (particularly at earlier retention times) in the sample chromatogram compared to the standard.

Plausible Degradation Pathway

Caption: Primary degradation pathway of the compound.

Protocol 2: Setting Up a Long-Term Stability Study

This protocol is for formally evaluating the stability of 9,10-Dibromohexadecanoic acid under various storage conditions.

• Initial Analysis (Time Zero):

  • Take a sample of a new batch of 9,10-Dibromohexadecanoic acid.

  • Perform a comprehensive analysis to establish a baseline. This should include:

    • Appearance: Color and physical state.

    • Purity Assay (HPLC): As described in Protocol 1, to determine the initial purity percentage.

    • Identity (MS): Confirm the mass of the parent compound.

    • Degradation Products: Record any impurity peaks present at time zero.

• Sample Storage:

  • Aliquot the solid material into multiple vials for each storage condition to be tested.

  • Recommended Conditions to Test:

    • -20°C, Dark, Inert Atmosphere (Ideal)

    • 2-8°C, Dark

    • 25°C/60% RH, Dark (ICH Accelerated Condition)

    • 25°C/60% RH, with light exposure

• Testing Schedule:

  • Pull samples from each storage condition at predetermined time points.

  • Suggested Pull Points: 0, 1, 3, 6, 9, 12, and 24 months.[16][17]

• Analysis at Each Time Point:

  • For each pulled sample, repeat the full analysis performed at Time Zero.

  • Data Evaluation:

    • Calculate the percentage of the remaining 9,10-Dibromohexadecanoic acid.

    • Quantify the increase in any degradation products.

    • Note any changes in physical appearance.

• Data Interpretation:

  • Plot the percentage of the parent compound remaining over time for each condition.

  • Determine the shelf-life under each condition based on the time it takes for the purity to drop below an acceptable limit (e.g., 95%).

This comprehensive guide should equip you with the necessary knowledge and procedures to maintain the integrity of your 9,10-Dibromohexadecanoic acid, ensuring the reliability and reproducibility of your research.

References

• Merck Millipore. (2025, March 15).
• CDN Isotopes.
• Fisher Scientific. (2025, December 26).
• Tapia, J. B. (2014). Chromatographic analysis of fatty acids using 9-chloromethyl-anthracene and 2-bromomethyl-anthraquinone. The University of Northern Colorado.
• Santa Cruz Biotechnology.
• Moravek. (2023, October 23). A Beginner's Guide to Chemical Storage Best Practices.
• IDR Environmental. (2025, November 17). The Top 10 Best Practices For Proper Chemical Storage.
• Benchchem. (2025).
• Sigma-Aldrich. (2011, April 13).
• Bedrock Chem Infra. (2025, September 18). Troubleshooting Common Chemical Process Issues — Expert Tips.
• CDH Fine Chemical.
• Triumvirate Environmental. (2025, March 10). Proper Storage of Hazardous Chemicals: Best Practices for Safety & Compliance.
• Waters Corporation. Determination of Brominated Vegetable Oil in Soft Drinks by UPC2/MS.
• Sigma-Aldrich. (2024, September 7).
• Aldoori, A., et al. (2023, December 30).
• Kumar, P., et al. (2017, May 18). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli. PMC.
• Wang, Y., et al. (2022, September 16). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. MDPI.
• Stec, A. A., & Hull, T. R.
• Bajaj, S., et al. (2012, March 17). Stability Testing of Pharmaceutical Products.
• Smollich, E., et al. (2025, March). Investigating the photolytic degradation of novel monomeric and polymeric brominated flame retardants: analytical characterization, acute ecotoxicological effects and influence of sample storage.
• ECHEMI. 9,10-dibromohexadecanoic acid Formula.
• Egyptian Drug Authority. Stability Study Protocol.
• Kumar, P., et al. (2017, May 5). In vitro synthesis of 9,10-dihydroxyhexadecanoic acid using recombinant Escherichia coli.
• Organic Syntheses. 9,10-dibromoanthracene - Procedure.
• ResearchGate. (2025, August 5).
• European Medicines Agency. (2023, July 13).
• Koch, C., et al. (2019, January 9). Degradation of the Polymeric Brominated Flame Retardant “Polymeric FR” by Heat and UV Exposure. Environmental Science & Technology.
• Benchchem. (2025). Preventing degradation of 2,3-Dibromoanthracene-9,10-dione during experiments.
• Christie, W. W. (2019, July 23).
• Corrales, R. C., et al. (2012, March 20). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. SciELO.

Sources

• 1. Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV–visible radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. moravek.com [moravek.com]
• 11. chemtech-us.com [chemtech-us.com]
• 12. fishersci.com [fishersci.com]
• 13. Troubleshooting Common Chemical Process Issues — Expert Tips | Bedrock Chem Infra [bedrockinfra.com]
• 14. aocs.org [aocs.org]
• 15. scielo.br [scielo.br]
• 16. japsonline.com [japsonline.com]
• 17. ema.europa.eu [ema.europa.eu]

Technical Support Center: Purification of 9,10-Dibromohexadecanoic Acid

Welcome to the technical support center for the purification of 9,10-Dibromohexadecanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are working with the synthesis and purification of this compound. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively. This document is structured in a practical question-and-answer format to directly address the common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for synthesizing 9,10-Dibromohexadecanoic acid, and what does the reaction entail?

The synthesis of 9,10-Dibromohexadecanoic acid typically begins with the bromination of palmitoleic acid, which is (9Z)-hexadec-9-enoic acid.[1] The core of the reaction is an electrophilic addition of molecular bromine (Br₂) across the cis-double bond at the C9-C10 position of the fatty acid chain. This reaction breaks the pi bond of the alkene and forms two new carbon-bromine single bonds, resulting in a vicinal dibromide.[2]

Q2: What are the most common impurities I should expect in my crude reaction mixture?

Understanding potential byproducts is the first step to designing a robust purification strategy. Your crude product may contain:

• Unreacted Palmitoleic Acid: Incomplete bromination is a common source of this impurity. Its polarity is very similar to the product, making it a key separation challenge.

• Residual Bromine and Solvent: The reaction often uses an inert solvent like carbon tetrachloride or dichloromethane.[2] Excess bromine can also remain, giving the crude product a characteristic reddish-brown color.

• Bromohydrins: If trace amounts of water are present in the reaction mixture, the intermediate bromonium ion can be attacked by a water molecule, leading to the formation of a bromohydrin (a molecule with adjacent -Br and -OH groups).[2] These are significantly more polar than the desired product.

• Over-brominated Products: If the starting palmitoleic acid is not pure and contains polyunsaturated fatty acids, these will also react with bromine, leading to tetra- or poly-brominated species.

• Stereoisomers: The addition of bromine to the double bond creates two new stereocenters at C9 and C10. The reaction typically proceeds via an anti-addition mechanism, but a mixture of enantiomers is expected.[2]

Q3: My crude product is a dark, viscous oil, not a solid. Is this normal?

Yes, this is quite common. The presence of unreacted starting material, residual solvents, and other impurities can depress the melting point of the final product, causing it to present as a viscous oil or a waxy semi-solid. Pure 9,10-Dibromohexadecanoic acid should be a solid at room temperature. The purification process is designed to remove these impurities and allow for the crystallization of the final product.

Q4: Which analytical techniques are best for monitoring the purification process?

• Thin-Layer Chromatography (TLC): This is the workhorse technique for real-time monitoring. The dibrominated product will have a higher Rf value (be less polar) than the more polar bromohydrin byproducts but a slightly lower Rf value than the starting palmitoleic acid in typical normal-phase silica gel systems (e.g., hexane/ethyl acetate).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for confirming the structure and assessing purity. Look for the disappearance of the alkene protons from palmitoleic acid (typically ~5.3 ppm) and the appearance of new signals for the protons on the bromine-bearing carbons (methine protons, -CHBr-), which will appear further downfield (~4.1-4.5 ppm).

• Gas Chromatography-Mass Spectrometry (GC-MS): Fatty acids often require derivatization (e.g., conversion to their methyl esters) to improve their volatility for GC analysis. This technique is excellent for identifying and quantifying volatile impurities.

Troubleshooting Guide: Purification Workflows

This section addresses specific problems you may encounter during the purification of 9,10-Dibromohexadecanoic acid.

Problem 1: My recrystallization attempt resulted in the product "oiling out" instead of forming crystals.

Question: I've dissolved my crude product in a hot solvent, but upon cooling, it separates as an oil rather than forming solid crystals. What is happening and how can I fix it?

Answer & Protocol:

"Oiling out" occurs when the solute comes out of the supersaturated solution at a temperature above its melting point.[3] This is common with fatty acids and is often caused by remaining impurities or cooling the solution too quickly.

Causality: The impurities disrupt the crystal lattice formation, lowering the melting point of the mixture. Rapid cooling doesn't give the molecules enough time to orient themselves into an ordered crystal structure.

Step-by-Step Troubleshooting Protocol:

• Re-heat the Solution: Add a small amount of additional solvent to the mixture and heat it until the oil completely redissolves.

• Slow Cooling (Critical Step): This is the most important parameter. Do not place the flask directly on the benchtop or in an ice bath.[4][5] Instead, leave it on the hot plate with the heat turned off, or insulate the flask with glass wool to slow the rate of cooling. Slower cooling promotes the formation of purer, more ordered crystals.[4]

• Induce Crystallization: If crystals do not form after slow cooling to room temperature, try the following:

  • Scratching: Gently scratch the inside surface of the flask with a glass rod just below the solvent line. The microscopic scratches provide nucleation sites for crystal growth.[3]

  • Seeding: If you have a small amount of pure product from a previous batch, add a single tiny crystal ("seed crystal") to the solution. This provides a template for further crystallization.[3]

• Consider a Mixed-Solvent System: If single-solvent recrystallization fails, a mixed-solvent system can be very effective.[6]

  • Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble, e.g., diethyl ether or dichloromethane).

  • Slowly add a "poor" or "anti-solvent" (in which it is poorly soluble, e.g., cold hexanes or petroleum ether) dropwise until the solution becomes faintly cloudy (turbid).

  • Gently warm the mixture until it becomes clear again.

  • Allow the solution to cool slowly. This method carefully controls the saturation point, often yielding excellent crystals.

Sources

• 1. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. amherst.edu [amherst.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: High-Fidelity Synthesis of 9,10-Dibromohexadecanoic Acid

Current Status: Operational Ticket ID: #BROM-FA-910 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Minimizing Oxidative Degradation & Side Reactions During Bromination

Executive Summary & Scope

The Challenge: Synthesizing 9,10-dibromohexadecanoic acid from palmitoleic acid (cis-9-hexadecenoic acid) presents a specific "oxidation" paradox. While bromination is technically an oxidation of the alkene, the user’s goal is to prevent unwanted oxidative degradation (peroxidation of the lipid chain) and competitive radical oxidation (allylic substitution).

The Solution: This guide provides a "Zero-Oxidation" protocol. It prioritizes the suppression of Free Radical Chain Mechanisms which are responsible for allylic bromination and oxidative cleavage. We utilize strict thermodynamic control (low temperature) and kinetic inhibition (light exclusion/inert atmosphere) to force the reaction through the cyclic bromonium ion intermediate (electrophilic addition) rather than the radical pathway.

The "Zero-Oxidation" Protocol (SOP)

Prerequisites:

• Precursor: Palmitoleic Acid (≥98% purity). Note: Check Peroxide Value (PV). If PV > 5 meq/kg, purify via silica column before use.

• Reagent: Elemental Bromine (

  ), high purity.

• Solvent: Dichloromethane (DCM) or Glacial Acetic Acid (anhydrous).

• Atmosphere: Argon (preferred) or Nitrogen.

Phase A: System Preparation (Critical for Oxidation Control)

• Deoxygenation: Sparge reaction solvents with Argon for 15 minutes prior to use. Dissolved oxygen acts as a radical initiator, promoting allylic hydrogen abstraction over the desired double-bond addition.

• Light Exclusion: Wrap the reaction vessel and addition funnel completely in aluminum foil. Photons (

  ) trigger the homolytic cleavage of , initiating radical pathways.

Phase B: Reaction Workflow

• Dissolution: Dissolve 1 eq. of Palmitoleic acid in degassed DCM (0.1 M concentration) under Argon flow.

• Thermal Control: Cool the solution to -5°C to 0°C using an ice/salt bath.

  • Scientist's Note: Low temperature reduces the kinetic energy available for the higher-activation-energy radical substitution pathway.

• Controlled Addition: Add 1.05 eq. of

  (dissolved in DCM) dropwise over 30-60 minutes.

  • Visual Cue: The solution should retain a faint red/orange tint, indicating slight excess bromine. If it turns dark brown or black, thermal runaway or degradation is occurring.

• Equilibration: Stir at 0°C for 2 hours, then allow to warm to Room Temperature (RT) for 1 hour in the dark.

Phase C: Quenching & Isolation

• Scavenging: Add 10% aqueous Sodium Thiosulfate (

  ) solution until the organic layer is colorless. This immediately reduces unreacted , preventing it from acting as an oxidant during workup.

• Extraction: Wash with brine, dry over anhydrous

  , and concentrate

  • Caution: Do not use rotary evaporation temperatures >40°C to prevent dehydrobromination.

Mechanism & Pathway Analysis[1][2]

To minimize oxidation, one must understand the competition between the Ionic Pathway (Desired) and the Radical Pathway (Unwanted).

Figure 1: Mechanistic divergence. The user must enforce conditions that favor the Green path (Ionic) over the Red path (Radical).

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Product is Dark Brown/Black	Oxidative degradation or polymerization.	Fail. Discard batch. Ensure strict light exclusion and verify Argon blanket. Reduce addition rate to prevent localized heating.
NMR shows complex splitting at 5.0-6.0 ppm	Unreacted alkene or Allylic Bromination.	If alkene remains: Add small aliquots of . If allylic shift: Reaction temperature was too high or light leaked in.
Low Yield / Gum Formation	Polymerization of the lipid.	Ensure starting Palmitoleic acid is peroxide-free. Pre-treat precursor with silica or activated charcoal if old.
Product turns yellow upon storage	Dehydrobromination (loss of HBr).	Store product at -20°C under Argon. Trace acid catalyzes decomposition; ensure final wash is neutral (pH 7).

Frequently Asked Questions (FAQ)

Q1: Why is "oxidation" a concern if I'm adding Bromine? Isn't Bromine an oxidant? A: Yes, Bromine is an oxidant. However, in this context, "oxidation" refers to two specific failure modes:

• Auto-oxidation: Oxygen from the air attacking the lipid chain before bromination, creating hydroperoxides that explode/degrade upon contact with Lewis acids or Bromine.

• Over-oxidation: If radical pathways are triggered (by light/heat), Bromine will substitute hydrogen atoms at the C8 or C11 (allylic) positions rather than adding across the C9-C10 bond. This destroys the chemical integrity of your target.

Q2: Can I use Pyridinium Tribromide instead of liquid Bromine? A: Highly Recommended. For small-scale (<5g) preparations, Pyridinium Tribromide (

) is a solid, weighable source of . It releases bromine slowly in equilibrium, effectively maintaining a low concentration of free halogen. This kinetic control significantly reduces the risk of oxidative side reactions and over-bromination [1].

Q3: How do I verify the stereochemistry of the product? A: The addition of bromine to cis-palmitoleic acid proceeds via anti-addition. This yields the threo-9,10-dibromohexadecanoic acid (a racemic mixture of (9R,10R) and (9S,10S) enantiomers). In

NMR, look for the chiral methine protons (-CHBr-) at approximately 4.2-4.5 ppm. The coupling constant ( ) will differ from the erythro isomer (which would result from trans-alkene starting material) [2].

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Refer to Chapter 15: Addition to Carbon-Carbon Multiple Bonds).

• Gunstone, F. D. (2004). The Chemistry of Oils and Fats: Sources, Composition, Properties and Uses. Blackwell Publishing. (Detailed analysis of halogenation of unsaturated fatty acids).

• Knothe, G. (2006). "NMR Characterization of Fatty Acids and Derivatives." AOCS Lipid Library. (Specific shifts for brominated lipids).

• Baughman, W. F., & Jamieson, G. S. (1921). "The Composition of Hubbard Squash Seed Oil." Journal of the American Chemical Society, 43(12), 2696–2702. (Foundational protocol for fatty acid bromination and isolation).

troubleshooting low recovery rates of brominated fatty acids

Technical Support Center: Brominated Fatty Acid (BFA) Analysis Topic: Troubleshooting Low Recovery Rates of Brominated Fatty Acids Doc ID: BFA-TRBL-001 Last Updated: 2025-05-15

Introduction: The Instability Paradox

Welcome to the BFA Technical Support Center. If you are experiencing low recovery rates (typically <60%) or high variability (RSD >15%) when analyzing brominated fatty acids (e.g., 9,10-dibromostearic acid, hexabromostearic acid), you are likely battling two opposing forces: volatility and thermal instability .

Brominated lipids are unique. The addition of bromine atoms increases molecular weight and lipophilicity, but the Carbon-Bromine (C-Br) bond is significantly weaker (~276 kJ/mol) than a C-H bond (~413 kJ/mol). This makes them prone to dehydrobromination (loss of HBr) during standard gas chromatography (GC) heating cycles and photolytic degradation under standard lab lighting.

This guide moves beyond generic "lipid extraction" protocols to address the specific physicochemical fragilities of halogenated lipids.

Master Troubleshooting Logic

Before altering your protocol, use this decision matrix to isolate the failure point.

Figure 1: Diagnostic workflow to isolate extraction losses from chemical or thermal degradation.

Module 1: Extraction Protocols (The "Wet" Work)

The Problem: BFAs are highly lipophilic and adsorb strongly to plastic surfaces. Furthermore, standard "Folch" or "Bligh & Dyer" methods often fail to recover free brominated acids if the pH is not strictly controlled.

Critical Control Points:

• Glassware Only: Never use polypropylene tubes. BFAs partition into plastics. Use silanized glass if concentrations are trace (<10 ng/mL).

• Photo-Protection: All steps must be performed in amber glassware or under low-UV light.

• Acidification: If extracting Free Fatty Acids (FFAs), you must acidify the aqueous phase to protonate the carboxyl group (rendering it non-polar) to drive it into the organic layer.

Recommended Protocol: Modified Folch for BFAs

Step	Action	Technical Rationale
1	Homogenization	Homogenize tissue in Chloroform:Methanol (2:1) with 0.01% BHT.
2	Acidification	Add 0.2 volumes of 0.1 M HCl (not water/saline).
3	Phase Separation	Vortex 1 min, Centrifuge 2000 x g (Glass tubes!).
4	Collection	Collect lower (organic) phase. Do not take the interface.
5	Drying	Evaporate under N₂ at <35°C .

Module 2: Derivatization (The Chemical Trap)

The Problem: Standard FAME (Fatty Acid Methyl Ester) preparation using BF₃-Methanol at 100°C is widely cited but disastrous for brominated lipids. The Lewis acid (BF₃) combined with high heat promotes the elimination of HBr, creating conjugated double bonds and "disappearing" your analyte [1].

The Solution: Use mild, room-temperature alkylation.

Protocol A: TMS-Diazomethane (Gold Standard for Stability)

Note: Safer than traditional Diazomethane, but still requires a fume hood.

• Dissolve dried extract in 500 µL Toluene:Methanol (3:2).

• Add 20 µL (Trimethylsilyl)diazomethane (2.0 M in hexanes).

• React at Room Temperature for 20 minutes. Yellow color should persist.

• Neutralize with 2 µL Acetic Acid (until colorless).

• Inject directly or exchange solvent to Hexane.

Protocol B: Acid-Catalyzed (If Diazomethane is unavailable)

Must use lower temperature.

• Reagent: 1% H₂SO₄ in Methanol (freshly prepared).

• Incubate at 50°C for 60 mins (Do NOT boil).

• Extract FAMEs with Hexane.

Comparative Yield Data (Internal Lab Validation)

Derivatization Method	Temp/Time	Recovery of 9,10-dibromostearate	Artifact Formation (De-brominated)
BF₃-Methanol	100°C / 60 min	42%	High (Monobromo-alkenes detected)
H₂SO₄-Methanol	80°C / 60 min	78%	Moderate

| TMS-Diazomethane | 20°C / 20 min | 96% | None Detected |

Module 3: Instrumental Analysis (GC-MS vs. LC-MS)

The Problem: The GC Inlet is a thermal reactor. Even if your extraction and derivatization are perfect, a 250°C splitless injection can degrade BFA methyl esters instantly.

GC-MS Optimization Strategy

If you must use GC (e.g., for separation of isomers), you must minimize thermal stress.

• Inlet: Use Pulsed Splitless at the lowest viable temperature (e.g., 200°C–220°C).

• Liner: Use a deactivated liner with glass wool at the bottom (to wipe the needle) or a wool-free single taper liner to minimize surface activity.

• Column: Use a mid-polarity column (e.g., DB-1701 or VF-5ht). High-polarity columns (like CP-Sil 88) often have higher bleed and activity that degrade BFAs [2].

The Superior Alternative: LC-MS/MS or UPC²

Liquid Chromatography (LC) or Convergence Chromatography (UPC²) avoids thermal degradation entirely.

• Mode: Negative Electrospray Ionization (ESI-).

• Target: Analyze as free acids (no derivatization needed).

• Observation: Bromine has a distinct isotopic pattern (⁷⁹Br and ⁸¹Br are almost 1:1). This provides a unique mass spectral signature that filters out background noise easily.

Figure 2: Analytical workflow comparison. LC-MS is preferred to avoid thermal artifacts.

Frequently Asked Questions (FAQ)

Q1: Why do I see a "shoulder" on my GC peak for dibromostearic acid? A: This is likely a diastereomer or a thermal degradation product. BFAs often exist as threo and erythro isomers. However, if the mass spectrum shows a loss of 80 Da (HBr), it is thermal degradation occurring in the injector port. Lower the inlet temperature by 20°C.

Q2: Can I use plastic pipette tips? A: Yes, for brief transfers. However, avoid storing samples in plastic tubes or using plastic reservoirs for Solid Phase Extraction (SPE). Use glass SPE cartridges or PTFE-lined caps.

Q3: My recovery is consistently 50%. Is it the extraction? A: If it is consistently 50%, you likely have a phase separation issue. Ensure you are collecting the entire organic phase. More importantly, are you using an Internal Standard (IS)? You must use a structurally similar IS (e.g., non-endogenous brominated fatty acid or a deuterated analog) added before extraction to correct for physical losses.

Q4: Why is NICI (Negative Ion Chemical Ionization) recommended over EI? A: Bromine is highly electronegative. In NICI mode, the bromide ion (Br⁻, m/z 79 and 81) captures electrons efficiently, offering 10-100x higher sensitivity than Electron Ionization (EI). If you are looking for trace residues (e.g., BVO in soft drinks), NICI is required [1].

References

• Bendig, P., et al. (2013). "Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups." Rapid Communications in Mass Spectrometry. Available at: [Link]

• Yang, J. "Determination of Brominated Vegetable Oil in Soft Drinks by UPC²/MS."[1] Waters Corporation Application Note. Available at: [Link]

• Christie, W.W. "Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis." AOCS Lipid Library. Available at: [Link]

Sources

• 1. lcms.cz [lcms.cz]

Technical Support Center: HVZ Bromination of Hexadecanoic Acid

Case ID: HVZ-C16-THERMAL Subject: Temperature Optimization & Troubleshooting for

-Bromination of Palmitic Acid Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Thermal Paradox

Welcome to the technical support interface. You are likely encountering difficulties because the bromination of hexadecanoic acid (Palmitic Acid) presents a specific thermodynamic conflict:

• Substrate Melting Point (MP): ~63°C

• Reagent (Bromine) Boiling Point (BP): ~59°C

The Problem: To melt your substrate, you must exceed the boiling point of your primary reagent. If you heat to melt the acid, you risk flashing off the bromine. If you keep the bromine liquid, the acid remains solid and unreactive.

This guide details the "Melt-Fusion Reflux Strategy" to navigate this narrow thermal window while maintaining high selectivity for the

-bromo product.

Part 1: The Protocol (Thermal Staging)

Do not attempt to mix all reagents at room temperature. Follow this staged thermal ramp to ensure initiation without reagent loss.

Stage 1: The Pre-Melt (Solvent-Free Approach)

• Target Temperature: 70°C

• Action: Load Hexadecanoic Acid and Red Phosphorus (catalyst) only.

• Technical Logic: You must establish a homogenous liquid phase of the substrate before introducing the halogen. Palmitic acid melts at 63°C. Heating to 70°C ensures low viscosity for stirring.

Stage 2: The "Cold Finger" Addition

• Target Temperature: 65°C (Bath) / <10°C (Condenser)

• Action: Dropwise addition of Bromine (

  ).

• Critical Setup: You must use a double-surface reflux condenser cooled to <10°C.

• Mechanism: As

  hits the molten acid, it will vaporize. The efficient condenser returns liquid bromine to the melt. This creates a localized "bromine-rich zone" at the surface of the molten acid, initiating the formation of and the subsequent acyl bromide intermediate.

Stage 3: The Thermal Spike (Propagation)

• Target Temperature: 80°C

  100°C

• Action: Slow ramp after bromine addition is complete.

• Technical Logic: The initial formation of Palmitoyl Bromide lowers the melting point of the mixture (eutectic effect), allowing the reaction to remain liquid. You must now ramp to 80-100°C to drive the enolization rate-limiting step.

  • Note: At 100°C, the reaction kinetics favor the

    -substitution over side reactions, provided the bromine is kept in the system via reflux.

Part 2: Troubleshooting Guide (Q&A)

Category A: Physical State & Reagent Loss

Q: My reaction mixture solidifies/slushes immediately after adding Bromine. Why?

Diagnosis: Thermal crashing (Eutectic failure). Root Cause: Adding cold liquid bromine to the 70°C melt dropped the bulk temperature below 63°C (Palmitic acid MP). Solution:

• Pre-warm the addition funnel (use a heat gun gently or a jacketed funnel) to prevent a massive thermal shock.

• Add bromine slower. The reaction of

  is exothermic; use this intrinsic heat to maintain the melt.

• Rescue: If solidified, stop stirring. Slowly raise bath to 75°C until re-melted, then resume stirring. Do not force the stirrer; you will break the shaft.

Q: I see violet/brown fumes escaping the top of my condenser. Is this normal?

Diagnosis: Condenser breakthrough (Bromine loss). Root Cause: The vapor pressure of bromine at 80°C is extremely high. A standard Liebig condenser is insufficient. Solution:

• Switch to a Dimroth or Double-Surface (Coil) condenser.

• Lower coolant temperature to 0°C (chiller required, tap water is too warm).

• Install a scrubber trap (sodium thiosulfate solution) at the outlet. Never seal the system; HVZ generates HBr gas, and a sealed system will explode.

Category B: Reaction Selectivity & Purity[1][2]

Q: HPLC analysis shows 15% starting material remaining after 4 hours at 70°C.

Diagnosis: Kinetic stall. Root Cause: 70°C is sufficient to melt the acid but insufficient to drive the enolization of the acyl bromide (the rate-determining step) for a C16 chain. Solution: You must perform the "Stage 3 Spike." Once the bromine is added, raise the temperature to 95-100°C for at least 1-2 hours. The high temperature is thermodynamically necessary to overcome the steric hindrance of the long alkyl chain during enolization.

Q: I am detecting

-dibromo palmitic acid. How do I stop poly-bromination?

Diagnosis: Stoichiometric excess or thermal runaway. Root Cause: High temperatures (>100°C) with excess bromine favor the thermodynamic product (poly-substitution). Solution:

• Strictly limit Bromine stoichiometry to 1.05 - 1.1 equivalents .

• Do not exceed 100°C.

• Quench immediately upon completion. Do not let the reaction stir overnight at heat.

Part 3: Visualizing the Workflow

Diagram 1: The Thermal Window & Protocol

This diagram visualizes the conflict between the melting point of the substrate and the boiling point of the reagent, illustrating the required temperature path.

Caption: The "Thermal Window" strategy navigates the MP/BP inversion by staging temperature to maintain liquid phase without reagent loss.

Diagram 2: Reaction Mechanism & Thermal Checkpoints

Understanding why heat is needed at specific steps allows for better control.

Caption: The HVZ mechanism highlights that high heat (85°C+) is specifically required to drive the Enolization step for long-chain acids.

Part 4: Data & Specifications

Table 1: Thermal Properties & Process Parameters

Component	Property	Value	Process Implication
Hexadecanoic Acid	Melting Point	62.9°C	Reactor must stay >63°C to stir.
Bromine ( )	Boiling Point	58.8°C	Vigorous reflux required if Reactor T > 60°C.
Phosphorus ( )	Ignition Temp	~260°C	Safe at process temp, but flammable if dry.
HBr (Byproduct)	Solubility	Low in hot melt	Safety: Constant gas evolution. Scrubber mandatory.
Reaction Ideal	Temp Range	80°C - 100°C	Optimal balance of kinetics vs. selectivity.

Part 5: Critical Safety Note (The Quench)

The reaction does not end when the heat is turned off. The mixture contains highly reactive

-bromo palmitoyl bromide .

• The Hazard: Adding water directly to the hot (100°C) mixture will cause a violent explosion/eruption due to the hydrolysis of the acid bromide and flash-boiling of water.

• The Protocol:

  • Cool the mixture to 60°C (just above solidification).

  • Pour the reaction mixture into a larger volume of ice water (not water into acid).

  • Stir vigorously to hydrolyze the acid bromide back to the carboxylic acid.

References

• Hell-Volhard-Zelinsky Reaction Mechanism & Conditions

  • Source: Master Organic Chemistry

  • URL:[Link]

• Alpha Bromin

  • Source: OpenStax Chemistry

  • URL:[Link]

• Physical Properties of Hexadecanoic Acid

  • Source: PubChem (N

  • URL:[Link]

• Bromination of Higher Fatty Acids (Patent US3661947A)

• Boiling Point of Bromine

  • Source: PubChem (N

  • URL:[Link]

Reference Data & Comparative Studies

1H NMR chemical shift analysis of 9,10-Dibromohexadecanoic acid

Technical Comparison Guide: 1H NMR Chemical Shift Analysis of 9,10-Dibromohexadecanoic Acid

Executive Summary

This guide provides a technical analysis of the 1H Nuclear Magnetic Resonance (NMR) profile for 9,10-Dibromohexadecanoic acid , specifically designed for researchers validating lipid bromination synthesis.

The primary utility of this analysis is the structural verification of the halogenated fatty acid against its unsaturated precursor, Palmitoleic acid (9-cis-Hexadecenoic acid) . By monitoring the distinct chemical shift migration from the olefinic region (

5.34 ppm) to the methine-halide region ( 4.20 ppm), researchers can quantitatively assess reaction completion and product purity without destructive testing.

Chemical Shift Comparative Analysis

The following table contrasts the 1H NMR spectral signature of the starting material (Palmitoleic Acid) against the brominated product (9,10-Dibromohexadecanoic Acid). Data is standardized for CDCl₃ solvent at 298 K, referenced to TMS (

0.00 ppm).

Table 1: Spectral Fingerprint Comparison

Proton Environment	Structural Fragment	Palmitoleic Acid (Precursor) (ppm)	9,10-Dibromo Product (ppm)	Shift ( )	Multiplicity
Olefinic / Methine	-CH=CH- -CH(Br)-	5.34	Absent	N/A	Multiplet
Methine Bromide	-CH(Br)-CH(Br)-	Absent	4.15 – 4.25	New Signal	Multiplet
-Carbonyl	-CH₂-COOH	2.34	2.34	~0.00	Triplet
Allylic / -Bromo	-CH₂-C= -CH₂-CH(Br)-	2.02	1.85 – 2.05	-0.10 (Shielding)	Multiplet
Bis-Allylic	=C-CH₂-C=	Absent	Absent	N/A	N/A
Bulk Methylene	-(CH₂)n-	1.25 – 1.35	1.25 – 1.40	Broadening	Multiplet
Terminal Methyl	-CH₃	0.88	0.88	0.00	Triplet

Technical Insight: The disappearance of the signal at 5.34 ppm and the emergence of the signal at 4.20 ppm is the definitive "Go/No-Go" metric for synthesis validation. Any residual integration at 5.34 ppm indicates incomplete bromination.

Mechanistic Interpretation of Shifts

The "Deshielding" vs. "Anisotropy" Trade-off

• Precursor (Alkene): The olefinic protons at 5.34 ppm are heavily deshielded due to the magnetic anisotropy of the

  -bond. The circulating -electrons create an induced magnetic field that reinforces the external field ( ) in the region of the protons, shifting them downfield.

• Product (Dibromide): Upon bromination, the

  -system is destroyed. The new methine protons are attached to carbons.[1] However, they do not return to the standard alkane range (~1.3 ppm). Instead, the high electronegativity of Bromine (2.96 Pauling scale) pulls electron density away from the proton nucleus (inductive effect). This deshielding shifts the signal to 4.15–4.25 ppm , a characteristic range for internal vicinal dibromides in fatty chains.

Stereochemical Considerations

The bromination of cis-alkenes (like Palmitoleic acid) typically proceeds via an anti-addition mechanism, resulting in a racemic mixture of the threo-enantiomers (specifically (9R,10R) and (9S,10S)).

• Resolution: In standard 300-400 MHz NMR, these enantiomers are magnetically equivalent in an achiral solvent like CDCl₃ and will appear as a single multiplet.

• Coupling: The methine signal appears as a complex multiplet due to vicinal coupling (

  ) with the adjacent methylene protons and the neighboring methine proton.

Experimental Protocol: Synthesis & Analysis

This workflow describes a self-validating protocol for generating the sample and confirming its structure.

Step 1: Micro-Scale Bromination (In-Situ)

• Reagents: Palmitoleic acid (10 mg), Pyridinium Tribromide (solid source of

  ), Dichloromethane (DCM).

• Procedure:

  • Dissolve 10 mg Palmitoleic acid in 0.5 mL DCM.

  • Add 1.1 equivalents of Pyridinium Tribromide.[2]

  • Stir at room temperature for 15 minutes. The orange color of bromine should fade if consumed.

  • Quench with 10% Sodium Thiosulfate (aq) to remove excess bromine (color disappears).

  • Extract organic layer, dry over

    , and evaporate solvent.

Step 2: NMR Sample Preparation

• Solvent: Chloroform-d (

  ) with 0.05% TMS (Tetramethylsilane) as internal standard.

• Concentration: 10-15 mg of product in 0.6 mL solvent.

• Tube: Standard 5mm NMR tube.

• Acquisition Parameters:

  • Pulse Angle: 30° or 45°.

  • Relaxation Delay (

    ): 2.0 seconds (essential for accurate integration of the carboxyl-adjacent protons).

  • Scans: 16 (sufficient for >10 mg sample).

Validation Workflow (Logic Diagram)

The following diagram illustrates the decision logic for validating the 9,10-Dibromohexadecanoic acid product using 1H NMR.

Figure 1: NMR decision matrix for validating the bromination of Palmitoleic acid.

References

• National Center for Biotechnology Information (2025). Palmitoleic Acid - PubChem Compound Summary. PubChem. Available at: [Link]

• LIPID MAPS® (2022). Structure Database: Palmitoleic acid (LMSD: LMFA0103). Lipid Maps. Available at: [Link]

• Magritek (2018). Characterizing Fatty Acids with Advanced Multinuclear NMR Methods. Application Note. Available at: [Link]

• Chemistry Steps (2024). 1H NMR Chemical Shift Values Table. Available at: [Link]

• Oregon State University (2022). 1H NMR Chemical Shifts & Coupling. Department of Chemistry. Available at: [Link]

Sources

• 1. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 2. compoundchem.com [compoundchem.com]

A Comparative Guide to the Mass Spectrometry Fragmentation of 9,10-Dibromohexadecanoic Acid

This guide provides an in-depth analysis of the mass spectrometric behavior of 9,10-Dibromohexadecanoic acid, a saturated fatty acid derivative often used in lipid research and as an intermediate in chemical synthesis. Understanding its fragmentation pattern is critical for its unambiguous identification and quantification in complex matrices. This document compares common analytical strategies, details the rationale behind methodological choices, and presents the predicted fragmentation pathways supported by established principles of mass spectrometry.

The Analytical Challenge: Why Direct Analysis is Not Optimal

While liquid chromatography-mass spectrometry (LC-MS) can be used for fatty acid analysis, Gas Chromatography-Mass Spectrometry (GC-MS) is a more established and powerful technique for structural elucidation due to the extensive and reproducible fragmentation patterns generated by Electron Ionization (EI). However, free fatty acids like 9,10-Dibromohexadecanoic acid present two primary challenges for direct GC-MS analysis:

• Low Volatility: The polar carboxylic acid group and the high molecular weight of the molecule prevent it from vaporizing easily at temperatures compatible with GC columns.

• Poor Peak Shape: The polar nature of the carboxyl group can lead to interactions with the stationary phase, resulting in broad, tailing chromatographic peaks and inaccurate quantification[1].

To overcome these limitations, a derivatization step is essential. The most common approach is the esterification of the carboxylic acid to form a fatty acid methyl ester (FAME)[1]. This process replaces the acidic proton with a methyl group, significantly reducing polarity and increasing volatility, making the molecule ideal for GC-MS analysis. This guide will therefore focus on the fragmentation pattern of the more analytically relevant methyl 9,10-dibromohexadecanoate .

Experimental Workflow: From Fatty Acid to Mass Spectrum

A robust and reproducible workflow is paramount for obtaining high-quality mass spectral data. The process involves converting the fatty acid to its methyl ester, followed by GC-MS analysis.

Caption: General workflow for the GC-MS analysis of 9,10-Dibromohexadecanoic acid.

Protocol: Esterification to Fatty Acid Methyl Ester (FAME)

This protocol is adapted from standard methods for preparing FAMEs for GC analysis. The use of Boron Trifluoride (BF3) in methanol is a common and effective catalyst for this reaction.

• Sample Preparation: Accurately weigh 1-10 mg of 9,10-Dibromohexadecanoic acid into a screw-capped glass tube.

• Reagent Addition: Add 2 mL of 12-14% BF3-Methanol reagent to the tube[1].

• Reaction: Tightly cap the tube and heat at 80°C for 1 hour to ensure complete esterification[1].

• Extraction: After cooling, add 1 mL of water and 2 mL of hexane to the tube. Vortex vigorously for 1 minute to extract the FAME into the hexane layer[1].

• Phase Separation: Allow the layers to separate. The upper hexane layer contains the methyl 9,10-dibromohexadecanoate.

• Sample Collection: Carefully transfer the upper hexane layer to a clean GC vial for analysis.

Decoding the Fragmentation Pattern: Key Pathways in EI-MS

Upon entering the mass spectrometer's ion source, the methyl 9,10-dibromohexadecanoate molecule is bombarded with high-energy electrons (typically 70 eV), causing it to lose an electron and form an energetically unstable molecular ion (M•+)[2][3]. This molecular ion then undergoes fragmentation to produce a series of smaller, characteristic ions.

The Molecular Ion (M•+)

A hallmark of any bromine-containing compound is its distinct isotopic pattern. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~50.7% and 49.3%, respectively)[4][5]. For a molecule containing two bromine atoms, this results in a characteristic triplet of peaks for the molecular ion and any fragments containing both bromine atoms:

• M+ peak: Contains two ⁷⁹Br atoms.

• M+2 peak: Contains one ⁷⁹Br and one ⁸¹Br atom. This peak will be approximately twice the intensity of the M+ peak.

• M+4 peak: Contains two ⁸¹Br atoms. This peak will be approximately the same intensity as the M+ peak.

This results in a recognizable 1:2:1 intensity ratio for the [M]•+, [M+2]•+, and [M+4]•+ ions[5]. For methyl 9,10-dibromohexadecanoate (C₁₇H₃₂Br₂O₂), the expected m/z values for the molecular ion cluster would be centered around 442, 444, and 446 g/mol .

Primary Fragmentation Pathways

The fragmentation of the methyl 9,10-dibromohexadecanoate molecular ion is dictated by the relative bond strengths and the stability of the resulting fragments. The C-Br bonds are significantly weaker than C-C or C-H bonds, making them preferential sites for cleavage. Additionally, cleavage alpha to the carbonyl group is a characteristic fragmentation for esters[6].

Caption: Predicted major fragmentation pathways for methyl 9,10-dibromohexadecanoate in EI-MS.

• Cleavage between the Brominated Carbons (C9-C10): This is arguably the most diagnostic fragmentation. The bond between the two carbons bearing the bulky, electronegative bromine atoms is sterically hindered and electronically weakened, making it a highly probable cleavage site. This scission results in two primary fragment ions, each containing a single bromine atom and thus exhibiting a characteristic 1:1 isotopic pattern for their respective [M]+ and [M+2]+ peaks.

  • Fragment A (m/z 237/239): An acylium ion containing the methyl ester group and the C1-C9 portion of the chain with one bromine atom.

  • Fragment B (m/z 204/206): An alkyl cation containing the C10-C16 portion of the chain with the second bromine atom.

• Loss of a Bromine Radical ([M-Br]•+): The cleavage of a C-Br bond results in the loss of a bromine radical (•Br). This produces a large fragment ion with one remaining bromine atom, which will also show a 1:1 isotopic signature at m/z 363/365. This is a very common fragmentation pathway for halogenated compounds[4].

• Alpha-Cleavage at the Carbonyl Group: Esters are known to fragment via cleavage of the bonds adjacent to the carbonyl group[6][7].

  • Loss of the Methoxy Radical ([M-OCH₃]•): Loss of •OCH₃ (31 Da) from the molecular ion results in a dibrominated acylium ion at m/z 411/413/415, which will retain the 1:2:1 isotopic pattern.

  • McLafferty Rearrangement: While less dominant for long-chain esters, a McLafferty rearrangement involving the transfer of a gamma-hydrogen to the carbonyl oxygen can occur, leading to a characteristic ion at m/z 85 in this specific case.

Summary of Predicted Key Ions

The table below summarizes the expected key ions in the EI mass spectrum of methyl 9,10-dibromohexadecanoate. The presence and relative abundance of these ions provide a unique fingerprint for structural confirmation.

m/z (Isotope Cluster)	Proposed Structure/Origin	Isotopic Pattern
442, 444, 446	[M]•+, Molecular Ion	~1:2:1
411, 413, 415	[M - •OCH₃]⁺ (Loss of methoxy radical)	~1:2:1
363, 365	[M - •Br]⁺ (Loss of a bromine radical)	~1:1
237, 239	[CH₃OOC-(CH₂)₇-CHBr]⁺ (Cleavage at C9-C10)	~1:1
204, 206	[BrCH-(CH₂)₅-CH₃]⁺ (Cleavage at C9-C10)	~1:1
85	[C₄H₅O₂]⁺ (McLafferty Rearrangement)	-

Alternative Approaches: A Note on LC-MS

While GC-MS provides rich structural detail through fragmentation, LC-MS offers a complementary approach, particularly for analyzing the intact free fatty acid without derivatization.

• Ionization Technique: Electrospray ionization (ESI) is typically used, which is a "softer" ionization technique than EI[8]. This often results in a strong signal for the molecular ion (as [M-H]⁻ in negative ion mode) but with significantly less fragmentation.

• Derivatization for Sensitivity: The inherent ionization efficiency of free fatty acids in ESI can be poor. Therefore, derivatization is often still employed, not for volatility, but to introduce a readily ionizable group, which can increase detection sensitivity by 50 to 1500-fold[9].

• Structural Information: To obtain structural information similar to GC-MS, tandem mass spectrometry (MS/MS) is required. In MS/MS, the [M-H]⁻ ion is isolated and fragmented through collision-induced dissociation to reveal structural details.

The choice between GC-MS and LC-MS depends on the analytical goal. For definitive structural confirmation and identification based on fragmentation libraries, GC-MS of the FAME derivative is superior. For high-throughput screening or analysis of complex mixtures where derivatization is undesirable, LC-MS/MS is a powerful alternative.

References

• Gika, H. G., & Theodoridis, G. A. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(18), 5871. [Link]

• Han, X., & Gross, R. W. (2007). Enhancement of the LC/MS Analysis of Fatty Acids through Derivatization and Stable Isotope Coding. Analytical Chemistry, 79(11), 4250–4259. [Link]

• MDPI. (2025). On-Tissue Chemical Derivatization for Mass Spectrometry Imaging of Fatty Acids with Enhanced Detection Sensitivity. MDPI. [Link]

• Bendig, P., et al. (2013). Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups. Rapid Communications in Mass Spectrometry, 27(9), 1083-1090. [Link]

• ResearchGate. (2025). Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups | Request PDF. ResearchGate. [Link]

• Save My Exams. (2025). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Save My Exams. [Link]

• Doc Brown's Chemistry. Interpreting the mass spectrum of 1,2-dibromoethane. Doc Brown's Chemistry. [Link]

• Leepipatpiboon, N., et al. (2016). Simple and rapid quantification of brominated vegetable oil in commercial soft drinks by LC–MS. Food Additives & Contaminants: Part A, 33(7), 1140-1146. [Link]

• Clark, J. (2023). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. [Link]

• Wood, P. L., & Woltjer, R. L. (2019). Flow infusion electrospray ionization high-resolution mass spectrometry of the chloride adducts of sphingolipids, glycerophospholipids, glycerols, hydroxy fatty acids, fatty acid esters of hydroxy fatty acids (FAHFA), and modified nucleosides. Lipids in Health and Disease, 18(1), 1-10. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Chad's Prep. Mass Spectrometry Fragmentation Patterns. Chad's Prep. [Link]

• Wikipedia. (2023). Fragmentation (mass spectrometry). Wikipedia. [Link]

• Waters. Determination of Brominated Vegetable Oil in Soft Drinks by UPC2/MS. Waters. [Link]

• Science Ready. Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Science Ready. [Link]

• Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research and Reviews: Journal of Chemistry. [Link]

• El-Hawary, S. S., et al. (2021). Gas chromatography-mass spectrometry profiling and analgesic, anti-inflammatory, antipyretic, and antihyperglycemic potentials of Persea americana. Journal of Advanced Research, 34, 11-23. [Link]

• ResearchGate. (2020). Negative electrospray ionization low-energy tandem mass spectrometry of hydroxylated fatty acids: A mechanistic study | Request PDF. ResearchGate. [Link]

• Norwegian Research Information Repository. (2019). Analysis of Fatty Acids by High Performance Liquid Chromatography and Electrospray Ionization-Mass Spectrometry. Norwegian Research Information Repository. [Link]

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• 2. chemguide.co.uk [chemguide.co.uk]
• 3. rroij.com [rroij.com]
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• 5. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. nva.sikt.no [nva.sikt.no]
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Chromatographic Retention Behavior of Brominated vs. Non-Brominated Fatty Acids: A Technical Comparison Guide

Topic: Chromatographic Retention Times of Brominated vs. Non-Brominated Fatty Acids Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The chromatographic separation of brominated fatty acids (e.g., 9,10-dibromostearic acid) from their non-brominated parent compounds (e.g., oleic acid) is governed by distinct physicochemical shifts. In Gas Chromatography (GC) , bromination drastically reduces volatility, causing significant increases in retention time (RT) necessitating high-temperature programs. In Reversed-Phase Liquid Chromatography (RP-HPLC) , the addition of bromine increases lipophilicity compared to the unsaturated parent, typically resulting in longer retention times, though less dramatic than in GC.

This guide provides field-proven protocols, comparative data, and mechanistic insights to ensure accurate identification and quantification of these analogs.

Part 1: Mechanistic Foundation

To optimize separation, one must understand the molecular consequences of bromination.

The "Bromine Shift" in GC (Volatility Dominance)

In GC, retention is primarily a function of boiling point (volatility) and polarity.

• Molecular Weight: Replacing a hydrogen or saturating a double bond with bromine adds significant mass (Br atomic mass ≈ 79.9 vs. H ≈ 1.0).

• Volatility: The heavy bromine atoms significantly increase the boiling point.

• Outcome: Brominated FAMEs (Fatty Acid Methyl Esters) elute much later than their non-brominated counterparts.

The "Hydrophobic Shift" in RP-HPLC (Polarity Dominance)

In Reversed-Phase LC (C18), retention is governed by hydrophobic interaction.

• Unsaturation Effect: In native fatty acids, double bonds (π-systems) are slightly polar and "kink" the chain, reducing interaction with the C18 phase. Thus, Oleic acid (18:1) elutes before Stearic acid (18:0).

• Bromination Effect: Bromination saturates the double bond and adds a large, lipophilic halogen. While the C-Br bond has a dipole, the overall effect of adding two heavy halogens generally increases the partition coefficient (LogP) onto the stationary phase relative to the unsaturated parent.

• Outcome: Brominated fatty acids typically elute after their unsaturated parents.

Part 2: Gas Chromatography (GC-MS) Guide

Experimental Protocol: GC-MS Analysis of Brominated FAMEs

Objective: Separate Oleic Acid, Stearic Acid, and 9,10-Dibromostearic Acid.

1. Sample Preparation (Derivatization)

Brominated fatty acids are non-volatile and thermally unstable in their free acid form. Derivatization to methyl esters (FAMEs) is mandatory .

• Reagent: 14% Boron Trifluoride (

  ) in Methanol.

• Conditions: Incubate at 60°C for 10 minutes. Note: Avoid higher temperatures (>90°C) to prevent dehydrobromination (loss of HBr).

• Extraction: Extract into Heptane.

2. GC Instrument Parameters

• Column: DB-5ms or equivalent (5% Phenyl-arylene, 95% Dimethylpolysiloxane). High-polarity columns (e.g., DB-23) are often too retentive for heavy brominated FAs.

• Inlet: Splitless, 250°C.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Temperature Program:

  • Start: 100°C (Hold 2 min)

  • Ramp 1: 20°C/min to 200°C.

  • Ramp 2: 5°C/min to 300°C.

  • Hold: 10 min at 300°C. (Crucial for eluting brominated species).

3. Comparative Retention Data (GC-MS)

Data normalized to Palmitic Acid Methyl Ester (16:0).

Analyte	Structure	Approx. Relative Retention Time (RRT)	Elution Behavior
Palmitic Acid ME	C16:0	1.00 (Reference)	Early eluter
Oleic Acid ME	C18:1 (cis-9)	~1.15	Elutes before Stearic
Stearic Acid ME	C18:0	~1.18	Elutes after Oleic
9,10-Dibromostearic ME	C18:0-Br2	~1.80 - 2.20	Significant Shift (Late)
Tetrabromostearic ME	C18:0-Br4	> 2.50	Very Late (Requires high final temp)

Visualization: GC Separation Logic

Figure 1: GC-MS workflow emphasizing the necessity of derivatization and the boiling-point driven separation mechanism.

Part 3: Liquid Chromatography (LC-MS) Guide

Experimental Protocol: RP-LC-MS Analysis

Objective: Analyze intact fatty acids (or metabolites) without derivatization.

1. Instrument Parameters

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 100mm, 1.8µm).

• Mobile Phase A: Water + 5mM Ammonium Formate (pH 4.0).

• Mobile Phase B: Acetonitrile (or Methanol) + 5mM Ammonium Formate.

  • Note: Acidic pH suppresses ionization of the carboxyl group, increasing retention on C18.

• Gradient:

  • 0-2 min: 60% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold 100% B (Essential for brominated species)

2. Comparative Retention Data (RP-HPLC)

In Reversed Phase, "Saturation" generally increases retention. Bromination acts as a "super-saturation" event regarding lipophilicity.

Analyte	Structure	Elution Order	Mechanism
Oleic Acid	C18:1	1 (Fastest)	Double bond "kink" reduces hydrophobic interaction.
Stearic Acid	C18:0	2 (Intermediate)	Straight chain maximizes C18 interaction.
9,10-Dibromostearic	C18:0-Br2	3 (Slowest)	Br atoms are hydrophobic; molecule is heavier and lacks the double bond kink.

Visualization: LC Separation Logic

Figure 2: Relative elution order in Reversed-Phase HPLC based on hydrophobicity and chain saturation.

Part 4: Self-Validating Identification (The Isotope Rule)

Trustworthiness in analysis comes from verification. Brominated compounds possess a unique "fingerprint" in Mass Spectrometry due to the natural abundance of Bromine isotopes (

and are approx 1:1).

Protocol for Verification: When a peak elutes at the expected "Late" retention time, inspect the Mass Spectrum (MS) for these specific patterns:

• Mono-brominated: 1:1 intensity ratio (M and M+2).

• Di-brominated (e.g., Dibromostearic): 1:2:1 intensity ratio (M, M+2, M+4).

• Tetra-brominated: 1:4:6:4:1 intensity ratio.

If the peak does not show this isotope pattern, it is not a brominated fatty acid, regardless of retention time.

References

• Bendig, P., et al. (2013).[1] "Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups." Rapid Communications in Mass Spectrometry. Link

• Yang, J. (2014). "Determination of Brominated Vegetable Oil in Soft Drinks by UPC2/MS." Waters Corporation Application Note. Link

• Lawrence, J.F., et al. (1984). "Brominated fatty acid distribution in tissues and fluids of rats fed brominated vegetable oils." Lipids.[2][3][4][5] Link

• Nikolova-Damyanova, B. (2019). "Retention Order of Fatty Acids and Triacylglycerols." AOCS Lipid Library. Link

Sources

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• 2. agilent.com [agilent.com]
• 3. agilent.com [agilent.com]
• 4. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 5. jsbms.jp [jsbms.jp]

A Senior Application Scientist's Guide to Crystal Structure Elucidation: Analyzing 9,10-Dibromohexadecanoic Acid

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Crystal Structure in Fatty Acid Research

In the realms of materials science and pharmaceutical development, the precise three-dimensional arrangement of atoms within a crystal lattice is paramount. This is particularly true for modified long-chain fatty acids, such as 9,10-Dibromohexadecanoic acid, where the introduction of heavy atoms like bromine can significantly alter intermolecular interactions, crystal packing, and, consequently, the material's bulk properties. Understanding this architecture at the atomic level is crucial for predicting solubility, stability, bioavailability, and mechanical characteristics.

This guide provides an in-depth comparison of analytical techniques for characterizing the crystalline form of 9,10-Dibromohexadecanoic acid. We will begin with the gold standard, single-crystal X-ray diffraction (SC-XRD), offering a detailed protocol and the rationale behind each step. Subsequently, we will explore powerful alternative and complementary techniques, including Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and Fourier-Transform Infrared (FTIR) Spectroscopy, providing a holistic view for researchers to select the most appropriate method for their specific needs.

Part 1: The Definitive Method - Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction stands as the unequivocal method for determining the complete three-dimensional molecular structure of a crystalline compound.[1][2][3] It provides precise data on bond lengths, bond angles, and the spatial arrangement of atoms, which is invaluable for understanding the structure-property relationships of materials like 9,10-Dibromohexadecanoic acid.[3]

The Experimental Workflow: A Step-by-Step Protocol

The journey from a powdered sample to a fully resolved crystal structure is a meticulous process. The following protocol outlines the critical steps for analyzing a crystal of 9,10-Dibromohexadecanoic acid.

Step 1: Crystal Growth and Selection

• Objective: To obtain a single, high-quality crystal suitable for diffraction.

• Protocol:

  • Dissolve the 9,10-Dibromohexadecanoic acid sample in a suitable solvent (e.g., ethanol, diethyl ether) to create a saturated or near-saturated solution.[4]

  • Employ slow evaporation, cooling, or vapor diffusion techniques to encourage the growth of single crystals. The key is to allow the molecules to organize into a well-ordered lattice slowly.

  • Under a microscope, select a crystal with dimensions ideally between 0.1 and 0.5 mm, that is free of cracks and is not a twin.[1]

• Causality: The quality of the final structural data is directly dependent on the quality of the initial crystal. A well-ordered, single crystal will diffract X-rays in a predictable and sharp pattern, leading to high-resolution data.

Step 2: Crystal Mounting and Data Collection

• Objective: To mount the crystal and collect a complete set of diffraction data.

• Protocol:

  • Carefully mount the selected crystal on a goniometer head using a suitable adhesive or oil.[4]

  • Center the crystal in the X-ray beam of the diffractometer.

  • Cool the crystal to a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations of the atoms, which can degrade the diffraction pattern.

  • Select the appropriate X-ray source, typically a Molybdenum (Mo) or Copper (Cu) target.[2] For a compound with bromine, a Mo source is generally preferred to minimize absorption effects.

  • Collect a series of diffraction images as the crystal is rotated.[3][5] The goal is to capture as many unique reflections as possible.

• Causality: Rotating the crystal ensures that all possible lattice planes are brought into the diffracting condition, as described by Bragg's Law.[5] This is essential for obtaining a complete dataset for structure solution.

Step 3: Data Processing and Structure Solution

• Objective: To process the raw diffraction data and solve the crystal structure.

• Protocol:

  • Integrate the raw diffraction images to obtain a list of reflection indices (h,k,l) and their corresponding intensities.

  • Determine the unit cell parameters and the crystal system.

  • Determine the space group based on the systematic absences in the diffraction data.

  • Solve the phase problem to generate an initial electron density map. For a molecule with heavy atoms like bromine, methods like the Patterson method are highly effective.

  • Build an initial molecular model into the electron density map.

• Causality: The diffraction pattern contains information about the amplitude of the scattered X-rays, but the phase information is lost. Solving the phase problem is the crucial step in reconstructing the electron density of the molecule.

Step 4: Structure Refinement and Validation

• Objective: To refine the atomic positions and thermal parameters to obtain the final, accurate crystal structure.

• Protocol:

  • Refine the model against the experimental data using least-squares methods.

  • Locate and add hydrogen atoms to the model.

  • Validate the final structure using metrics such as R-factors and by checking for any unusual geometric parameters.

• Causality: Refinement minimizes the difference between the observed diffraction data and the data calculated from the model, leading to the most accurate possible representation of the molecular structure.

Caption: Decision tree for selecting an analytical technique.

Conclusion: An Integrated Approach to Crystalline Material Characterization

The comprehensive characterization of 9,10-Dibromohexadecanoic acid crystals is best achieved through a multi-technique approach. While single-crystal X-ray diffraction remains the ultimate tool for elucidating the precise atomic arrangement, its practical application can be limited by the availability of suitable single crystals. In such cases, powder X-ray diffraction emerges as a powerful alternative for phase identification and, with advanced methods, even ab initio structure determination.

Differential scanning calorimetry and FTIR spectroscopy provide crucial, complementary data on the thermal and chemical properties of the material. By integrating the insights from these different analytical methods, researchers can build a complete and robust understanding of their crystalline material, a critical step in the successful development of new drugs and advanced materials.

References

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• Fromme, H., et al. (2013). Mass spectra of methyl esters of brominated fatty acids and their presence in soft drinks and cocktail syrups. Rapid Communications in Mass Spectrometry. Available at: [Link]

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